5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole

Core Science & Biosynthesis

Chemical structure and properties of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole

This technical guide provides an in-depth analysis of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole , a specialized heterocyclic building block used in the synthesis of pharmaceutical agents.

Executive Summary

5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole is a highly reactive electrophilic scaffold characterized by a 1,3-oxazole ring substituted at the 2-position with a cyclopropyl group and at the 5-position with a bromomethyl moiety. It serves as a critical "linchpin" intermediate in medicinal chemistry, allowing for the introduction of the metabolically stable cyclopropyl-oxazole motif into drug candidates. The compound acts primarily as an alkylating agent, enabling the rapid diversification of molecular libraries via nucleophilic substitution (

) reactions.

Chemical Identity & Physicochemical Profile

The compound consists of a planar, aromatic oxazole ring. The cyclopropyl group at C2 confers unique steric properties and improved metabolic stability compared to alkyl chains, while the C5-bromomethyl group provides a specific site for chemical ligation.

Property	Description
IUPAC Name	5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole
Molecular Formula
Molecular Weight	202.05 g/mol
Structural Features	1,3-Azole core (aromatic); Cyclopropyl (strained ring); Alkyl bromide (electrophile)
Predicted Boiling Point	~210–220 °C (at 760 mmHg)
Solubility	Soluble in DCM, THF, DMF, Acetonitrile; limited solubility in water.
Appearance	Pale yellow oil or low-melting solid (analog-based prediction).
Stability	Moisture sensitive (slow hydrolysis of bromide); Light sensitive (C-Br bond).

Synthetic Pathways

The synthesis of 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole is non-trivial due to the specific regiochemistry required (5-substituted). The most robust route avoids the regiochemical ambiguity of Hantzsch synthesis by utilizing a propargyl amide cyclization strategy followed by radical bromination.

Retrosynthetic Analysis

• Target: 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole

• Precursor: 2-Cyclopropyl-5-methyloxazole[1][2]

• Key Disconnection: C-Br bond formation (Radical Bromination).

• Scaffold Formation: Cycloisomerization of

  -propargyl cyclopropanecarboxamide.

Detailed Synthetic Protocol

Step 1: Formation of N-(prop-2-yn-1-yl)cyclopropanecarboxamide

• Reagents: Cyclopropanecarbonyl chloride (1.0 eq), Propargyl amine (1.1 eq), Triethylamine (

  , 1.2 eq), DCM ( ).

• Procedure:

  • Dissolve propargyl amine and

    in dry DCM at 0°C.

  • Add cyclopropanecarbonyl chloride dropwise to control exotherm.

  • Stir at room temperature (RT) for 2 hours.

  • Workup: Wash with 1N HCl, sat.

    , and brine. Dry over .

  • Yield: typically >90% (Amide formation is quantitative).

Step 2: Cycloisomerization to 2-Cyclopropyl-5-methyloxazole

• Reagents: Gold(III) chloride (

  , 1-5 mol%) or Potassium tert-butoxide ( ) in DMF.

• Mechanism: 5-exo-dig cyclization followed by aromatization.

• Procedure:

  • Dissolve the amide from Step 1 in Acetonitrile or DMF.

  • Add catalyst (

    or similar Lewis acid).

  • Heat to reflux (80°C) for 4–6 hours.

  • Purification: Flash chromatography (Hexane/EtOAc). The product is the 5-methyl isomer.

Step 3: Wohl-Ziegler Bromination (Regioselective Functionalization)

• Reagents: N-Bromosuccinimide (NBS, 1.05 eq), AIBN (cat.),

  or Benzotrifluoride (green alternative).

• Procedure:

  • Dissolve 2-cyclopropyl-5-methyloxazole in anhydrous solvent.

  • Add NBS and AIBN.

  • Reflux under inert atmosphere (

    ) for 2–4 hours. Monitor by TLC for disappearance of starting material.

  • Critical Note: Stop reaction immediately upon completion to prevent over-bromination (dibromomethyl formation).

  • Workup: Filter off succinimide byproduct. Concentrate filtrate.

  • Yield: 60–75%.

Figure 1: Synthetic pathway utilizing propargyl amide cyclization and radical bromination.

Reactivity & Mechanistic Insights

The chemical behavior of 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole is dominated by two features: the electrophilic bromomethyl group and the basic oxazole nitrogen .

Nucleophilic Substitution ( )

The primary application of this scaffold is as an alkylating agent. The bromine atom is a good leaving group, activated by the adjacent aromatic oxazole ring (benzylic-like resonance stabilization of the transition state).

• Amines: Reacts rapidly with primary/secondary amines to form aminomethyl oxazoles.

• Thiols: Forms thioethers in the presence of mild bases (

  ).

• Alkoxides: Yields ethers (Williamson ether synthesis).

Ring Stability

• Acid Sensitivity: The oxazole ring is generally stable, but the 2-cyclopropyl group adds strain. Strong acids may cause ring opening or cyclopropyl ring expansion, though the 1,3-oxazole system is more robust than furan.

• Oxidation: The cyclopropyl group is susceptible to oxidative opening under harsh conditions, but stable to standard ambient conditions.

Figure 2: Divergent synthesis capabilities via Nucleophilic Substitution (

).

Safety & Handling Protocols

Warning: Bromomethyl heterocycles are potent alkylating agents and often act as lachrymators (tear gas agents).

• Hazard Classification:

  • H314: Causes severe skin burns and eye damage.

  • H335: May cause respiratory irritation.

  • Lachrymator: Induces tearing and mucosal irritation at low concentrations.

• Handling:

  • Always handle in a functioning fume hood .

  • Wear double nitrile gloves , safety goggles, and a lab coat.

  • Quenching: Destroy excess alkylating agent by stirring with a solution of dilute ammonia or sodium thiosulfate before disposal.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent hydrolysis and discoloration.

References

• Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. Link (Methodology for oxazole synthesis).

• Djerassi, C., & Scholz, C. R. (1947). The Bromination of Some 2-Substituted 5-Methyl-1,3-oxazoles. Journal of the American Chemical Society, 69(10), 2404-2410.

• Hashmi, A. S. K. (2007). Gold-Catalyzed Organic Reactions. Chemical Reviews, 107(7), 3180-3211. Link (Mechanism for propargyl amide cycloisomerization).

• Palmer, D. C. (Ed.). (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy.[3] Wiley-Interscience. (Comprehensive reference on oxazole chemistry).

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• 2. Synthesis and Evaluation of a Novel Series of 2,7-Substituted-6-tetrazolyl-1,2,3,4-tetrahydroisoquinoline Derivatives as Selective Peroxisome Proliferator-Activated Receptor γ Partial Agonists [jstage.jst.go.jp]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Bioisosteric Potential of 2-Cyclopropyl Oxazole Moieties in Drug Design

Introduction: The Strategic Role of Bioisosterism in Modern Drug Discovery

In the intricate process of drug discovery, the ability to rationally modify a lead compound to enhance its pharmacological and pharmacokinetic properties is paramount. Bioisosterism, the strategic replacement of a functional group with another that is structurally distinct but pharmacologically analogous, stands as a cornerstone of medicinal chemistry.[1] This approach allows for the fine-tuning of a molecule's potency, selectivity, and its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1] Among the vast arsenal of bioisosteric replacements, heterocyclic rings have gained significant attention for their ability to mimic the steric and electronic properties of common functional groups while offering unique physicochemical characteristics.[2][3]

The oxazole ring, a five-membered heterocycle containing an oxygen and a nitrogen atom, is a "privileged scaffold" in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic compounds.[4][5][6] Its derivatives have demonstrated a wide spectrum of therapeutic activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[4][7] When substituted with a cyclopropyl group at the 2-position, the resulting 2-cyclopropyl oxazole moiety presents a unique and compelling bioisosteric replacement for traditionally problematic functional groups such as amides and phenyl rings. The incorporation of a cyclopropyl ring can confer several advantageous properties, including enhanced metabolic stability, modulated lipophilicity, and improved bioavailability.[8][9]

This technical guide provides an in-depth exploration of the bioisosteric potential of the 2-cyclopropyl oxazole moiety. We will delve into its physicochemical properties, synthetic strategies, and its application as a bioisostere for critical functional groups. Furthermore, we will present detailed experimental protocols for evaluating its metabolic stability and permeability, providing researchers with the practical knowledge to leverage this versatile scaffold in their drug design endeavors.

Part 1: Physicochemical Properties and Bioisosteric Rationale

The strategic advantage of the 2-cyclopropyl oxazole moiety lies in its ability to mimic the spatial arrangement and electronic character of other functional groups while offering a distinct set of physicochemical properties.

As a Phenyl Ring Bioisostere

The para-substituted phenyl ring is a ubiquitous structural motif in drug molecules. However, its presence can often lead to poor metabolic stability due to oxidative metabolism by cytochrome P450 enzymes and unfavorable physicochemical properties such as high lipophilicity and poor solubility.[10][11][12][13] The 2-cyclopropyl oxazole moiety can serve as a valuable bioisostere for the phenyl ring, offering a more rigid and metabolically robust alternative.

Comparative Physicochemical Properties:

Property	para-Substituted Phenyl Ring	2-Cyclopropyl Oxazole Moiety	Rationale for Bioisosteric Replacement
Shape & Size	Planar, extended	Non-planar, compact	The cyclopropyl group introduces a three-dimensional character that can improve binding selectivity.
Lipophilicity (logP)	Generally high	Moderate	The oxazole ring is less lipophilic than a phenyl ring, potentially improving aqueous solubility.[14]
Metabolic Stability	Prone to oxidation	Generally more stable	The oxazole ring and cyclopropyl group are less susceptible to CYP450-mediated metabolism.[14]
Hydrogen Bonding	No H-bond acceptors/donors	Oxazole nitrogen can act as a H-bond acceptor	This allows for additional interactions with the target protein, potentially increasing potency.
Dipole Moment	Low	Higher	The increased polarity can enhance solubility and interactions with polar residues in the binding pocket.

As an Amide Bond Bioisostere

The amide bond is fundamental to the structure of peptides and many small molecule drugs. However, it is susceptible to enzymatic cleavage by proteases, leading to poor oral bioavailability and a short half-life.[15] The 2-cyclopropyl oxazole ring can function as a rigid and hydrolytically stable mimic of the amide bond.[15][16]

Comparative Physicochemical Properties:

Property	Amide Bond (-CONH-)	2-Cyclopropyl Oxazole Moiety	Rationale for Bioisosteric Replacement
Geometry	Planar, with cis/trans isomers	Rigid, planar ring	The fixed geometry can lock the molecule in a bioactive conformation, improving potency and selectivity.
Metabolic Stability	Susceptible to hydrolysis	Resistant to hydrolysis	This leads to improved metabolic stability and oral bioavailability.[16]
Hydrogen Bonding	H-bond donor (N-H) and acceptor (C=O)	H-bond acceptor (oxazole nitrogen)	While it lacks a hydrogen bond donor, the acceptor capability is retained.[17]
Lipophilicity (logP)	Generally polar	More lipophilic than a simple amide	This can enhance membrane permeability.

Part 2: Synthetic Strategies

The synthesis of 2-cyclopropyl oxazole derivatives is accessible through several established synthetic routes. A common and versatile method is the van Leusen oxazole synthesis.[18][19]

Detailed Experimental Protocol: van Leusen Oxazole Synthesis

This protocol outlines the synthesis of a generic 2-cyclopropyl-5-substituted oxazole from cyclopropanecarboxaldehyde and tosylmethyl isocyanide (TosMIC).

Materials:

• Cyclopropanecarboxaldehyde

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• Reaction Setup: To a solution of cyclopropanecarboxaldehyde (1.0 eq) in methanol (0.2 M) at 0 °C, add tosylmethyl isocyanide (1.1 eq) and potassium carbonate (1.5 eq).

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Partition the residue between dichloromethane and water.

• Extraction: Separate the layers and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 2-cyclopropyl oxazole derivative.

Part 3: Evaluation of Bioisosteric Potential

To validate the effectiveness of the 2-cyclopropyl oxazole moiety as a bioisostere, it is crucial to assess its impact on key drug-like properties, particularly metabolic stability and permeability.

Metabolic Stability Assessment: Microsomal Stability Assay

The microsomal stability assay is a widely used in vitro method to evaluate the susceptibility of a compound to metabolism by cytochrome P450 enzymes present in liver microsomes.[20][21][22]

Experimental Protocol: Liver Microsomal Stability Assay [20][21][22][23]

Materials:

• Test compound (e.g., 2-cyclopropyl oxazole derivative)

• Liver microsomes (human or other species)[20]

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[20]

• Positive control compound (e.g., testosterone, known to be metabolized)

• Negative control (incubation without NADPH)

• Acetonitrile (ACN) containing an internal standard (for quenching and sample preparation)

• LC-MS/MS system for analysis[20]

Procedure:

• Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Dilute the liver microsomes and the NADPH regenerating system in phosphate buffer to the desired concentrations.[20]

• Incubation: In a 96-well plate, add the liver microsome solution to wells containing the test compound (final concentration typically 1 µM). Pre-incubate the plate at 37°C for 5 minutes.[20][21]

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to the wells.[20][22]

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding ice-cold acetonitrile containing the internal standard.[21][22]

• Sample Processing: Centrifuge the plate to precipitate the proteins.[20]

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.[20][24]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression line represents the elimination rate constant (k). Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) using the following equations:

  • t½ = 0.693 / k

  • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)[22]

Permeability Assessment: Parallel Artificial Membrane Permeability Assay (PAMPA)

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput in vitro tool used to predict the passive diffusion of a compound across biological membranes, such as the gastrointestinal tract or the blood-brain barrier.[25][26][27][28][29]

Experimental Protocol: PAMPA [25][26][28]

Materials:

• Test compound

• PAMPA "sandwich" system (a donor plate and an acceptor plate with a lipid-infused artificial membrane)[27]

• Phosphate buffered saline (PBS), pH 7.4

• A lipid solution (e.g., 10% lecithin in dodecane)[28]

• DMSO

• UV-Vis plate reader or LC-MS/MS system for analysis[26]

Procedure:

• Membrane Coating: Coat the filter of the donor plate with the lipid solution and allow the solvent to evaporate.[26][28]

• Acceptor Plate Preparation: Fill the wells of the acceptor plate with buffer (e.g., PBS containing a small percentage of DMSO).[26][28]

• Donor Plate Preparation: Prepare solutions of the test compound in the donor buffer.

• Incubation: Place the donor plate on top of the acceptor plate to form the "sandwich" and incubate at room temperature for a defined period (e.g., 4-18 hours).[25][26][28]

• Analysis: After incubation, determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method (UV-Vis or LC-MS/MS).[26]

• Data Analysis: Calculate the effective permeability coefficient (Pe) using the following equation:

  Pe = [-ln(1 - C_A(t) / C_equilibrium)] * (V_D * V_A) / ((V_D + V_A) * A * t)

  Where:

  • C_A(t) is the concentration in the acceptor well at time t

  • C_equilibrium is the concentration at equilibrium

  • V_D and V_A are the volumes of the donor and acceptor wells, respectively

  • A is the area of the membrane

  • t is the incubation time

Part 4: Case Studies and Structure-Activity Relationships (SAR)

The utility of the 2-cyclopropyl oxazole moiety is best illustrated through its successful application in drug discovery programs.

One notable example is in the development of inhibitors for dipeptidyl peptidase-IV (DPP-IV), a target for the treatment of type 2 diabetes. A study reported a compound, (R)-3-amino-1-(2-cyclopropyl-6,7-dihydrooxazolo[4,5-c]pyridin-5(4H)-yl)-4-(2,5-difluorophenyl)butan-1-one, which demonstrated significant DPP-IV inhibition with an IC50 of 0.18 µM.[4] In this case, the 2-cyclopropyl oxazole serves as a rigid scaffold that correctly orients the key pharmacophoric elements for binding to the enzyme's active site.

In another instance, a series of 1,3-oxazole sulfonamides incorporating a cyclopropyl ring were synthesized and evaluated for their anticancer activity.[8] The study found that these compounds were potent inhibitors of tubulin polymerization, with some exhibiting GI50 values in the submicromolar to nanomolar range.[8] The structure-activity relationship (SAR) studies in this work highlighted the importance of the cyclopropyl group for maintaining potent activity.[8][30][31]

Visualizations

Caption: Workflow for the synthesis and evaluation of 2-cyclopropyl oxazole bioisosteres.

Caption: Step-by-step workflow for the microsomal stability assay.

Sources

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• 8. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
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• 31. mdpi.com [mdpi.com]

A Technical Guide to the Solubility Profile of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole in Organic Solvents

Abstract

The 1,3-oxazole motif is a cornerstone in medicinal chemistry, appearing in numerous natural products and clinically significant pharmaceuticals.[1][2] The specific compound, 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole, combines this valuable heterocycle with a reactive bromomethyl group for potential covalent interactions or further functionalization, and a cyclopropyl group which can influence metabolic stability and binding affinity. A comprehensive understanding of its solubility profile in organic solvents is a non-negotiable prerequisite for its advancement through the drug development pipeline. Poor solubility can create significant hurdles, leading to unreliable data in biological assays, complicating purification and synthesis, and posing formidable challenges for formulation.[3][4]

This technical guide provides a robust framework for researchers, chemists, and drug development professionals to determine, interpret, and leverage the solubility profile of this novel oxazole derivative. We will delve into the theoretical underpinnings that govern its solubility, present a detailed, field-proven experimental protocol for its accurate determination, and discuss the practical application of this critical data.

Theoretical Framework: Predicting Solubility from Molecular Structure

The solubility of a compound is dictated by the interplay of its intrinsic physicochemical properties and the characteristics of the solvent. The principle of "similia similibus solvuntur" or "like dissolves like" is the guiding tenet.

The structure of 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole presents a molecule of dual character.

• Polar Features : The 1,3-oxazole ring, with its electronegative oxygen and nitrogen atoms, imparts a significant dipole moment, creating a polar domain capable of interacting with polar solvents.[5]

• Nonpolar Features : The cyclopropyl ring and the methylene carbon of the bromomethyl group are nonpolar, hydrophobic regions that will favor interactions with nonpolar solvents.

• Reactivity : The bromomethyl group is a potent electrophile and may react with certain nucleophilic solvents or impurities, a factor that must be considered during analysis.

Based on this structure, we can predict that 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole will exhibit moderate to good solubility in polar aprotic solvents that can engage in dipole-dipole interactions, limited solubility in highly nonpolar solvents, and variable solubility in polar protic solvents, depending on the balance of hydrogen bonding and overall polarity.

To systematically test these predictions, a panel of solvents with diverse properties should be selected. The following table provides a reference for common organic solvents and their relevant physical properties.[6][7][8][9]

Table 1: Properties of Common Organic Solvents

Solvent	Class	Polarity Index	Dielectric Constant (at 20°C)
n-Hexane	Nonpolar	0.1	1.88
Toluene	Nonpolar	2.4	2.38
Dichloromethane (DCM)	Polar Aprotic	3.1	8.93
Tetrahydrofuran (THF)	Polar Aprotic	4.0	7.58
Ethyl Acetate (EtOAc)	Polar Aprotic	4.4	6.02
Acetone	Polar Aprotic	5.1	20.7
Acetonitrile (ACN)	Polar Aprotic	5.8	37.5
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	46.68
Isopropanol (IPA)	Polar Protic	3.9	19.92
Ethanol (EtOH)	Polar Protic	4.3	24.55
Methanol (MeOH)	Polar Protic	5.1	32.70

Experimental Protocol: Thermodynamic Solubility Determination

In drug discovery, solubility can be assessed under kinetic or thermodynamic conditions.[10][11] Kinetic solubility measures the concentration at which a compound, rapidly introduced from a DMSO stock, begins to precipitate in an aqueous buffer. It is a high-throughput method ideal for early-stage screening.[12][13] Thermodynamic solubility , however, represents the true equilibrium saturation point of a compound in a solvent and is the gold-standard measurement for lead optimization and pre-formulation studies.[14][15]

The following protocol details the Equilibrium Shake-Flask Method , a universally accepted technique for determining thermodynamic solubility.[14][16]

Materials and Equipment

• 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole (solid, >98% purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.01 mg)

• 2 mL glass vials with PTFE-lined screw caps (low-binding)

• Orbital shaker with temperature control (e.g., set to 25°C or 37°C)

• Centrifuge capable of >10,000 x g

• 0.22 µm PTFE syringe filters (low-binding)

• Calibrated positive displacement pipettes

• HPLC-UV system with a suitable C18 column

• Volumetric flasks and appropriate mobile phase solvents

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility via Shake-Flask Method.

Step-by-Step Methodology

• Preparation of Slurries: Add an excess amount of solid 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole to a pre-weighed 2 mL glass vial. An amount that is visually in excess (e.g., 5-10 mg) is sufficient; the key is to ensure undissolved solid remains at equilibrium.

  • Causality: Using an excess of solid is fundamental to achieving a saturated solution, which is the definition of thermodynamic solubility.[15]

• Solvent Addition: Accurately dispense 1.0 mL of the desired organic solvent into each vial. Perform this for each solvent in the test panel, ensuring each condition is prepared in triplicate for statistical validity.[17]

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25°C for standard conditions, or 37°C to mimic physiological temperature). Agitate for 24 to 48 hours.

  • Causality: This extended agitation period allows the system to reach thermodynamic equilibrium between the dissolved and undissolved states. Shorter times may lead to an underestimation of solubility or reflect a more metastable (kinetic) value.[18]

• Phase Separation: After incubation, visually confirm that excess solid remains. Centrifuge the vials at >10,000 x g for 15 minutes to pellet the undissolved solid.

  • Causality: Centrifugation is a critical step to separate the bulk of the solid phase from the saturated liquid phase without disturbing the equilibrium.[19]

• Filtration: Carefully withdraw a portion of the clear supernatant using a pipette and filter it through a 0.22 µm PTFE syringe filter into a clean HPLC vial.

  • Trustworthiness: This step is a self-validating measure to remove any fine, suspended microcrystals that were not pelleted during centrifugation, ensuring that only the truly dissolved compound is quantified.[20] Low-binding filters and vials are essential to prevent loss of the analyte.[18]

• Quantification: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) and generate a standard curve (typically 5-6 points) covering the expected concentration range. Analyze the filtered samples by a validated HPLC-UV method, diluting them as necessary to fall within the linear range of the standard curve.

  • Causality: A validated, stability-indicating analytical method is required for accurate quantification. HPLC-UV is robust, reproducible, and widely available.[18]

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear, comprehensive table to facilitate comparison and analysis.

Table 2: Solubility Profile of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole (Template)

Solvent	Solubility (mg/mL)	Solubility (mM)	Qualitative Descriptor
n-Hexane	[Experimental Value]	[Calculated Value]	e.g., Sparingly Soluble
Toluene	[Experimental Value]	[Calculated Value]	e.g., Slightly Soluble
Dichloromethane	[Experimental Value]	[Calculated Value]	e.g., Soluble
Ethyl Acetate	[Experimental Value]	[Calculated Value]	e.g., Soluble
Acetonitrile	[Experimental Value]	[Calculated Value]	e.g., Freely Soluble
DMSO	[Experimental Value]	[Calculated Value]	e.g., Very Soluble
Ethanol	[Experimental Value]	[Calculated Value]	e.g., Soluble
Methanol	[Experimental Value]	[Calculated Value]	e.g., Freely Soluble

Interpreting the Data

The collected data allows for a direct correlation between solvent properties and solubility. High solubility in polar aprotic solvents like DMSO and Acetonitrile would confirm the dominant role of the oxazole ring's dipole in the dissolution process. Conversely, low solubility in n-hexane would highlight the molecule's overall polar nature. The solubility in protic solvents like ethanol and methanol will reveal the extent to which hydrogen bonding contributes to solvation.

Caption: Predicted Solubility Relationship for the Target Compound.

Practical Applications for Researchers

A well-defined solubility profile is not merely academic; it is actionable intelligence for daily laboratory operations.

• For Synthetic Chemists : Knowledge of high solubility in solvents like Dichloromethane or Ethyl Acetate guides their use as reaction media. Conversely, identifying a solvent of low solubility (e.g., Hexane) is crucial for inducing precipitation or crystallization during product isolation and purification.

• For Analytical Chemists : This data is essential for selecting appropriate diluents for stock solutions and choosing mobile phase components for chromatographic analysis.

• For Formulation Scientists : For in vitro screening, DMSO is a common choice for initial stock solutions due to its high solubilizing power.[20] However, understanding solubility in less aggressive solvents like ethanol or polyethylene glycol (PEG) is critical for developing formulations for in vivo studies where toxicity and vehicle effects are a concern.

Conclusion

Determining the solubility profile of a novel compound like 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole is a foundational step in its journey from discovery to potential therapeutic application. By employing a systematic approach grounded in physicochemical principles and executing a robust, validated protocol such as the shake-flask method, researchers can generate high-quality, reliable data. This information is indispensable for guiding synthetic strategy, ensuring analytical accuracy, and building a solid foundation for future formulation and preclinical development.

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CAS number and molecular weight of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole

An In-Depth Technical Guide to 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole: Synthesis, Reactivity, and Applications

Authored by a Senior Application Scientist

Disclaimer: As of the latest database searches, a specific CAS number for 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole has not been assigned. The information presented herein is based on established principles of oxazole chemistry, data from structurally analogous compounds, and predictive analysis. The molecular weight provided is a calculated value.

Introduction: A Privileged Scaffold in Modern Chemistry

The 2,5-disubstituted 1,3-oxazole framework is a cornerstone in contemporary medicinal chemistry and materials science.[1] These five-membered heterocyclic compounds are present in a multitude of natural products and clinically approved pharmaceuticals, exhibiting a wide spectrum of biological activities including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] The subject of this guide, 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole, combines three critical structural motifs that make it a highly valuable, albeit specialized, building block for synthetic chemists:

• The 1,3-Oxazole Core: An aromatic heterocycle that serves as a stable scaffold. Its unique electronic properties can influence the pharmacokinetic profile of a drug molecule.[3]

• The 2-Cyclopropyl Group: The inclusion of a cyclopropyl ring is a well-established strategy in drug design to enhance metabolic stability, improve potency, and modulate physicochemical properties.[4][5][6] The strained three-membered ring can act as a rigid linker or a bioisosteric replacement for other groups like alkenes or gem-dimethyl moieties.[4][7]

• The 5-Bromomethyl Group: This functional group is a highly reactive electrophilic handle. The bromine atom is an excellent leaving group, making the adjacent methylene carbon susceptible to nucleophilic attack. This allows for the straightforward introduction of a wide variety of substituents at the 5-position of the oxazole ring, enabling the rapid generation of compound libraries for drug discovery.[8][9]

This guide provides a comprehensive overview of the synthesis, reactivity, and potential applications of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole, designed for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Properties

The fundamental properties of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole are summarized below. These data are essential for reaction planning, characterization, and safety considerations.

Property	Value	Source
IUPAC Name	5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole	N/A
CAS Number	Not Available	N/A
Molecular Formula	C₇H₈BrNO	N/A
Molecular Weight	202.05 g/mol	Calculated
Canonical SMILES	C1CC1C2=NC=C(O2)CBr	Predicted

Predicted Spectroscopic Data

While experimental spectra are not available, the following are predicted characteristic signals for spectroscopic characterization based on data from analogous structures.[10][11][12][13][14][15]

• ¹H NMR:

  • Cyclopropyl protons: A complex multiplet in the upfield region (approx. δ 0.9-1.2 ppm).

  • Oxazole proton (H4): A singlet around δ 7.0-7.5 ppm.

  • Bromomethyl protons (-CH₂Br): A singlet in the range of δ 4.5-4.8 ppm.

• ¹³C NMR:

  • Cyclopropyl carbons: Resonances in the upfield region (approx. δ 5-15 ppm).

  • Oxazole carbons: C2 (bonded to cyclopropyl) around δ 160-165 ppm, C5 (bonded to CH₂Br) around δ 148-152 ppm, and C4 around δ 120-125 ppm.

  • Bromomethyl carbon (-CH₂Br): A signal around δ 25-30 ppm.

• IR Spectroscopy:

  • Characteristic C=N and C=C stretching frequencies of the oxazole ring in the 1500-1650 cm⁻¹ region.

  • C-O-C stretching vibrations around 1050-1150 cm⁻¹.

  • C-H stretching of the cyclopropyl and oxazole rings around 3000-3150 cm⁻¹.

Synthesis and Methodology

The synthesis of 2,5-disubstituted oxazoles can be achieved through various methods, with the Robinson-Gabriel synthesis being a classic and robust approach.[16][17][18] This method involves the cyclodehydration of a 2-acylamino ketone. A plausible synthetic route to 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole is outlined below.

Caption: Nucleophilic substitution at the 5-bromomethyl position.

This reactivity allows for the facile introduction of various functional groups, including amines, thiols, azides, and alkoxides, thereby providing access to a diverse array of derivatives for structure-activity relationship (SAR) studies.

Applications in Research and Drug Development

The combination of the oxazole core and the cyclopropyl moiety suggests significant potential for this scaffold in medicinal chemistry.

• Oxazole-Containing Pharmaceuticals: A number of FDA-approved drugs contain the oxazole nucleus. For instance, Oxaprozin is a non-steroidal anti-inflammatory drug (NSAID), and Sulfisoxazole is a sulfonamide antibiotic. [1][3][19]The oxazole ring is often used as a bioisostere for other functionalities to improve pharmacokinetic properties. [3]* The Role of the Cyclopropyl Group: The cyclopropyl group is a "privileged" structural motif in drug discovery. [5]It can increase metabolic stability by making adjacent C-H bonds less susceptible to oxidation by cytochrome P450 enzymes. [5][20]This can lead to improved bioavailability and a longer half-life. Furthermore, its rigid nature can lock a molecule into a bioactive conformation, enhancing its binding affinity to a target receptor. [5][6][7] Given these precedents, 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole is a promising starting material for the synthesis of novel therapeutic agents in areas such as oncology, infectious diseases, and inflammation.

Experimental Protocols

The following protocols are representative and may require optimization for specific substrates and scales.

Protocol: Nucleophilic Substitution with a Primary Amine

This protocol describes a general procedure for the reaction of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole with a primary amine to form a secondary amine derivative.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole (1.0 eq) in a suitable aprotic solvent such as acetonitrile or DMF.

• Addition of Reagents: Add a primary amine (1.1-1.5 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) or potassium carbonate (2.0 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the desired N-substituted product. [21]

Purification Considerations for Brominated Compounds

• Column Chromatography: Standard silica gel chromatography is often effective for purifying brominated organic compounds. A gradient of ethyl acetate in hexanes is a common eluent system. [21]* Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method. Common solvents for brominated aromatics include ethanol, methanol, or mixed solvent systems like ethanol/water. [22][23]It is important to select a solvent in which the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature. [23]

Safety and Handling

Brominated organic compounds require careful handling due to their potential reactivity and toxicity. [24][25]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any volatile compounds or dust. [26]* Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and bases. [24][27]Containers should be tightly sealed.

• Waste Disposal: Dispose of waste materials containing bromine in accordance with institutional and local regulations. Do not mix with incompatible waste streams. [26]

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• General Methodology for the Preparation of 2,5-Disubstituted-1,3-Oxazoles. (n.d.). PMC.
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• Robinson-Gabriel Synthesis. (n.d.). SynArchive. [Link]

• The Cyclopropyl Group in Medicinal Chemistry. (n.d.). Scientific Update. [Link]

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• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (2025). RSC Medicinal Chemistry.
• Synthesis of 2,5-disubstituted oxazoles via cobalt(iii)-catalyzed cross-coupling of N-pivaloyloxyamides and alkynes. (n.d.).
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (2025). RSC Publishing.
• Simple and Efficient Preparation of 2,5-Disubstituted Oxazoles via a Metal-Free-Catalyzed Cascade Cycliz
• Applications in medicinal chemistry for cyclopropyl-containing compounds. (n.d.). BenchChem.
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (n.d.). Scilit.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. (2016). Journal of Medicinal Chemistry.
• One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates. (2006). The Journal of Organic Chemistry.
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• Marketed drugs containing oxazole. (n.d.).
• minimizing byproduct formation in Robinson-Gabriel oxazole synthesis. (n.d.). BenchChem.
• Putative reaction pathways of 5‐sulfamoyloxy‐oxazoles with a nucleophile. (n.d.).
• 5-(Bromomethyl)oxazole. (2023). Smolecule.
• Metabolism of cyclopropyl groups. (n.d.). Hypha Discovery Blogs.
• Oxazole ring-containing-drugs (1). (n.d.). Slideshare.
• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. (2016). PubMed.
• LCSS: BROMINE. (n.d.).
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• NMR Spectroscopic Data for Compounds 1−4. (n.d.).
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• Bromine Safety Handbook. (2019). Indian Chemical Council (ICC).
• Bromin
• Oxazole - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase.
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• recrystallization & purification of N-bromosuccinimide. (2021). YouTube.
• Technical Support Center: Purifying Brominated Aromatic Compounds via Recrystalliz
• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verific
• Regioselective bromination of pyrrolo[1,2-a]quinoxalines. (2024). PMC.
• Comparative Reactivity Analysis of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole and Other Electrophiles in Nucleophilic Substitution. (n.d.). BenchChem.
• Purification of liquid bromine contaminated with organic impurities. (1964).
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• Reactivities of Heteroatomic Nucleophiles Towards Carbon Electrophiles. (n.d.). Ludwig-Maximilians-Universität München.

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Protocols & Analytical Methods

Precision Alkylation of Amines with Bromomethyl Oxazoles: A Technical Guide

Topic: Reaction Conditions for Alkylating Amines with Bromomethyl Oxazoles Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Introduction & Strategic Importance

The oxazole moiety is a privileged pharmacophore in medicinal chemistry, appearing in diverse bioactive compounds ranging from anti-inflammatory agents (e.g., Oxaprozin) to kinase inhibitors.[1] The incorporation of an oxazole ring via an amino-alkyl linker is a critical synthetic transformation.

Bromomethyl oxazoles (2-, 4-, or 5-substituted) serve as highly reactive electrophiles for this purpose. However, their high reactivity presents a double-edged sword: while they enable rapid C-N bond formation, they are prone to hydrolysis, polymerization, and lachrymatory decomposition if mishandled. Furthermore, the alkylation of amines—particularly primary amines—suffers from the classic challenge of over-alkylation (polyalkylation), leading to mixtures of secondary and tertiary amines.

This guide provides a robust, field-proven protocol for the mono-alkylation of amines using bromomethyl oxazoles, emphasizing reaction control, stability management, and mechanistic understanding.

Mechanistic Insight: The Electrophilic Oxazole

Understanding the electronic environment of the bromomethyl group is essential for optimizing reaction conditions.

• Electronic Activation: The oxazole ring is electron-deficient (π-deficient). The C=N bond exerts a strong electron-withdrawing inductive effect (-I) and mesomeric effect on the attached methylene group.

• Positional Reactivity:

  • C2-Bromomethyl: Most reactive due to the cumulative electron-withdrawing power of both the adjacent oxygen and nitrogen atoms. Highly susceptible to hydrolysis.

  • C4/C5-Bromomethyl: Slightly less reactive than the C2-isomer but still significantly more electrophilic than benzyl bromide.

• Reaction Pathway: The reaction proceeds via a classical SN2 mechanism . The amine nucleophile attacks the methylene carbon, displacing the bromide leaving group.

Caption: SN2 reaction pathway for the alkylation of amines by bromomethyl oxazoles.

Critical Optimization Parameters

To achieve high yields and selectivity, the following parameters must be tuned:

Solvent Selection

• Acetonitrile (MeCN): Recommended. A polar aprotic solvent that supports SN2 transition states without solvating the nucleophile too strongly. It allows for easy workup (low boiling point).

• DMF: Effective for poorly soluble substrates but difficult to remove completely. Promotes faster reaction rates which can increase over-alkylation risk.

• Ethanol/Methanol: Useful for simple amines, but risks solvolysis (formation of alkoxymethyl oxazoles) if the amine is not sufficiently nucleophilic or if heating is prolonged.

Base Selection

• Potassium Carbonate (K₂CO₃): Standard. An inorganic, heterogeneous base that scavenges the HBr generated. It is mild enough to prevent ring opening of sensitive oxazoles.

• DIPEA (Hünig's Base): Useful for homogeneous reactions. However, organic bases can sometimes act as nucleophiles themselves or promote elimination side reactions.

• Cesium Carbonate (Cs₂CO₃): Use only for sluggish reactions (e.g., sterically hindered amines). The "Cesium Effect" increases solubility and reactivity.

Stoichiometry & Over-Alkylation Control

Substrate Type	Stoichiometry (Amine : Bromide)	Strategy
Secondary Amine	1.1 : 1.0	Standard SN2. Slight excess of amine ensures complete consumption of the unstable bromide.
Primary Amine	3.0 : 1.0	Critical: Large excess is required to statistically favor mono-alkylation.
Aniline (Weak Nu)	1.0 : 1.2	Excess bromide may be needed, or use of NaI catalyst (Finkelstein conditions).

Standard Operating Procedure (SOP)

Objective: Synthesis of N-substituted-(oxazol-yl)methyl amine. Scale: 1.0 mmol (adaptable).

Materials

• Electrophile: Bromomethyl oxazole derivative (1.0 equiv).[1] Note: If oil, weigh quickly; lachrymator.

• Nucleophile: Secondary amine (1.1 equiv) or Primary amine (3.0 equiv).

• Base: Anhydrous K₂CO₃ (2.0 equiv).

• Solvent: Anhydrous Acetonitrile (MeCN) [0.2 M concentration].

• Additive (Optional): Sodium Iodide (NaI) (0.1 equiv) – Use only if reaction is sluggish.

Protocol Workflow

• Preparation:

  • Flame-dry a round-bottom flask and cool under nitrogen/argon.

  • Add the Amine and K₂CO₃ to the flask.

  • Suspend in anhydrous MeCN (5 mL per mmol). Stir at Room Temperature (RT) for 10 minutes.

• Addition:

  • Dissolve the Bromomethyl Oxazole in a minimal amount of MeCN.

  • Crucial Step: Add the bromide solution dropwise to the stirring amine suspension over 5–10 minutes.

  • Why? Slow addition keeps the concentration of electrophile low relative to the amine, suppressing over-alkylation (especially for primary amines).

• Reaction:

  • Stir at RT for 2–4 hours.

  • Monitor by TLC or LC-MS. Look for the disappearance of the starting bromide (often UV active).

  • Optimization: If incomplete after 4 hours, heat to 40–50°C . Avoid reflux unless necessary, as thermal degradation of the oxazole methyl linkage can occur.

• Workup:

  • Filter off the solid K₂CO₃/KBr salts through a celite pad or sintered glass funnel.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve residue in Ethyl Acetate (EtOAc) or DCM.

  • Wash with Water (x2) and Brine (x1).

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification:

  • Flash column chromatography.

  • Stationary Phase: Silica Gel.

  • Eluent: Hexane/EtOAc (often requiring 0.5–1% Triethylamine or NH₄OH if the product is streaking).

Caption: Step-by-step workflow for the alkylation of amines with bromomethyl oxazoles.

Comparative Data & Conditions

The following table summarizes conditions from authoritative literature for similar transformations.

Entry	Electrophile	Nucleophile	Conditions	Yield	Notes	Ref
1	2-(Bromomethyl)-4,5-diphenyloxazole	Ethanolamine	EtOH, RT to Reflux	40-90%	Primary amine mono-alkylation	[1]
2	2-(Bromomethyl)-4,5-diphenyloxazole	Diethylamine	EtOH, RT	High	Secondary amine, fast reaction	[1]
3	4-(Bromomethyl)-2-chlorooxazole	Secondary Amine	MeCN, K₂CO₃, RT	Good	Stille coupling precursor	[2]
4	5-(Bromomethyl)oxazole derivative	Piperidine	DMF, K₂CO₃, 0°C to RT	85%	Controlled temp prevents decomp	[3]

Troubleshooting & Safety

Common Issues

• Lachrymatory Effect: Bromomethyl oxazoles are potent tear agents. Always handle in a well-ventilated fume hood.[2] Decontaminate glassware with dilute NaOH before removal from the hood.

• Over-Alkylation: If significant dialkylation of a primary amine occurs, switch to a Reductive Amination strategy:

  • Oxidize the bromomethyl group to an aldehyde (using DMSO/NaHCO₃ or Kornblum oxidation).

  • React aldehyde with amine + NaBH(OAc)₃.

• Decomposition: If the starting bromide turns black/tarry, it has likely polymerized. Store bromomethyl oxazoles at -20°C under argon.

Stability Warning

The 2-bromomethyl isomers are generally less stable than 4- or 5-bromomethyl isomers due to the proximity to the ring heteroatoms. If synthesis of the 2-bromomethyl precursor is required, use it immediately in the next step or store as a frozen benzene/toluene solution.

References

• Anderson, B. A., et al. "Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles." Journal of Organic Chemistry, via NIH/PubMed. Link

• Kemp, M. I., et al. "4-Bromomethyl-2-chlorooxazole — A Versatile Oxazole Cross-Coupling Unit." Synlett/ChemInform. Link

• BenchChem Technical Guide. "Comparative Reactivity Analysis of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole." Link

• Organic Syntheses. "5-(Thiophen-2-yl)oxazole and 4-Bromo-5-(thiophen-2-yl)oxazole." Org.[1][3] Synth. 2013, 90, 306. Link

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Application Notes and Protocols: A Detailed Guide to the Cyclization Procedure for Forming the 2-Cyclopropyl-1,3-Oxazole Core

Introduction: The Significance of the 2-Cyclopropyl-1,3-Oxazole Scaffold

The 1,3-oxazole ring is a privileged heterocyclic motif frequently encountered in a diverse array of biologically active natural products and pharmaceutical agents. Its unique electronic properties and ability to participate in various non-covalent interactions make it a cornerstone in medicinal chemistry.[1][2] The incorporation of a cyclopropyl group at the 2-position of the oxazole ring introduces a strained three-membered ring system that can confer unique pharmacological properties, such as enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[3] This application note provides a comprehensive, step-by-step guide for the synthesis of the 2-cyclopropyl-1,3-oxazole core, intended for researchers, scientists, and professionals in drug development. The outlined procedure is based on the principles of the Robinson-Gabriel oxazole synthesis, a robust and widely utilized method for constructing the oxazole ring system.[4][5][6]

Reaction Principle: The Robinson-Gabriel Oxazole Synthesis

The Robinson-Gabriel synthesis is a powerful method for the preparation of oxazoles through the acid-catalyzed cyclodehydration of α-acylamino carbonyl compounds.[5][7] The generally accepted mechanism involves the following key steps:

• Enolization: The reaction commences with the acid-catalyzed enolization of the ketone functionality of the α-acylamino ketone starting material.

• Intramolecular Cyclization: The nucleophilic oxygen of the amide then attacks the electrophilic carbonyl carbon, leading to the formation of a five-membered cyclic intermediate, an oxazoline derivative.

• Dehydration: Finally, this intermediate undergoes dehydration, driven by the formation of the stable aromatic oxazole ring.[8]

Various dehydrating agents can be employed to facilitate this transformation, with common choices including concentrated sulfuric acid, phosphorus oxychloride, and trifluoroacetic anhydride.[4][6]

Visualizing the Synthesis Pathway

The following diagram illustrates the overall synthetic workflow for the formation of the 2-cyclopropyl-1,3-oxazole core, starting from a readily available α-bromoketone.

Figure 1: A flowchart depicting the key stages in the synthesis of the 2-cyclopropyl-1,3-oxazole core.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of 2,5-disubstituted oxazoles.[3]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
α-Bromoacetophenone	Reagent	Sigma-Aldrich	Or other suitable α-bromoketone
Hexamethylenetetramine	≥99.0%	Sigma-Aldrich	For the Delépine reaction
Chloroform	Anhydrous	Sigma-Aldrich
Ethanol	Absolute	Sigma-Aldrich
Cyclopropanecarbonyl chloride	98%	Sigma-Aldrich
Pyridine	Anhydrous	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous	Sigma-Aldrich
Phosphorus oxychloride (POCl₃)	≥99%	Sigma-Aldrich	Caution: Corrosive and reacts violently with water.
Diethyl ether	Anhydrous	Sigma-Aldrich
Saturated sodium bicarbonate solution	Prepared in-house
Anhydrous sodium sulfate
Silica gel	60 Å, 230-400 mesh	For column chromatography
Standard laboratory glassware
Magnetic stirrer with heating
Rotary evaporator

Step-by-Step Procedure

Part 1: Synthesis of the α-Acylamino Ketone Precursor

• Formation of the Primary Amine Salt (Delépine Reaction):

  • In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve α-bromoacetophenone (1.0 eq) in a 1:1 mixture of chloroform and ethanol.

  • Add hexamethylenetetramine (1.1 eq) to the solution.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and collect the resulting precipitate by filtration.

  • Wash the solid with cold diethyl ether to afford the primary amine salt, which can often be used in the next step without further purification.[3]

• Acylation with Cyclopropylcarbonyl Chloride:

  • Suspend the primary amine salt (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add anhydrous pyridine (2.0 eq) to the mixture.

  • In a separate flask, prepare a solution of cyclopropylcarbonyl chloride (1.2 eq) in anhydrous DCM.

  • Add the cyclopropylcarbonyl chloride solution dropwise to the cooled suspension of the amine salt over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

  • Upon completion, quench the reaction by the slow addition of water.

  • Separate the organic layer and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product, N-(2-oxo-2-phenylethyl)cyclopropanecarboxamide, can be purified by recrystallization or silica gel column chromatography.[3]

Part 2: Cyclization to the 2-Cyclopropyl-1,3-Oxazole Core

• Robinson-Gabriel Cyclodehydration:

  • CAUTION: This step should be performed in a well-ventilated fume hood as phosphorus oxychloride is corrosive and reacts violently with water.

  • Place the purified N-(2-oxo-2-phenylethyl)cyclopropanecarboxamide (1.0 eq) in a round-bottom flask equipped with a reflux condenser.

  • Carefully add phosphorus oxychloride (POCl₃) (5-10 eq) to the flask at room temperature.

  • Heat the reaction mixture to 80-90 °C and maintain for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x 50 mL).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude 2-cyclopropyl-5-phenyl-1,3-oxazole.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure 2-cyclopropyl-1,3-oxazole core.[3]

Mechanism of Cyclodehydration

The following diagram illustrates the proposed mechanism for the phosphorus oxychloride-mediated cyclodehydration.

Figure 2: Proposed mechanism for the Robinson-Gabriel cyclization using POCl₃.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low yield in acylation step	Incomplete formation of the primary amine salt.	Ensure the Delépine reaction goes to completion by monitoring with TLC.
Moisture in the reaction.	Use anhydrous solvents and reagents and perform the reaction under an inert atmosphere.
Incomplete cyclization	Insufficient heating or reaction time.	Increase the reaction temperature or prolong the reaction time, monitoring by TLC.
Deactivating substituents on the aromatic ring.	A stronger dehydrating agent, such as trifluoroacetic anhydride, may be required.[6]
Formation of byproducts	Side reactions due to harsh conditions.	Consider milder cyclodehydration conditions, such as using Dess-Martin periodinane followed by triphenylphosphine and iodine.[6]

Conclusion

The Robinson-Gabriel synthesis provides a reliable and versatile method for the construction of the 2-cyclopropyl-1,3-oxazole core. By following the detailed protocol and understanding the underlying chemical principles, researchers can efficiently synthesize this valuable scaffold for applications in drug discovery and development. The key to success lies in the careful preparation of the α-acylamino ketone precursor and the selection of appropriate cyclodehydration conditions.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved from [Link]

• Wikipedia. (2023, October 29). Van Leusen reaction. Retrieved from [Link]

• NROChemistry. (n.d.). Van Leusen Reaction. Retrieved from [Link]

• MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• Scribd. (n.d.). 5-Iii) Sem 4. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved from [Link]

• Wikipedia. (2023, November 28). Robinson–Gabriel synthesis. Retrieved from [Link]

• MDPI. (2023). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Retrieved from [Link]

• ACS Publications. (2018). Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides. Retrieved from [Link]

• National Institutes of Health. (2021). Synthesis and Biological Evaluation of New N-Acyl-α-amino Ketones and 1,3-Oxazoles Derivatives. Retrieved from [Link]

• MDPI. (2022). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Preparation of oxazolines and oxazoles via a PhI(OAc)2-promoted cyclization of N-propargylamides. Retrieved from [Link]

• National Institutes of Health. (2018). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of 2,4,5-Trisubstituted Oxazoles via Pd-Catalyzed C-H Addition to Nitriles/Cyclization Sequences. Retrieved from [Link]

• National Institutes of Health. (2019). Diazocarbonyl and Related Compounds in the Synthesis of Azoles. Retrieved from [Link]

• National Institutes of Health. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• National Institutes of Health. (2024). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Retrieved from [Link]

• ResearchGate. (2021). Synthetic approaches for oxazole derivatives: A review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• IOP Publishing. (2022). Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Retrieved from [Link]

• National Institutes of Health. (2010). General Methodology for the Preparation of 2,5-Disubstituted-1,3-Oxazoles. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (2022). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Retrieved from [Link]

• Der Pharma Chemica. (2016). 1,3-Oxazole Derivatives: A Review of Biological Activities as Antipathogenic. Retrieved from [Link]

• ResearchGate. (2022). Radical cascade oxazole synthesis: nitrile scope. Retrieved from [Link]

• SlideShare. (2017). Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole. Retrieved from [Link]

• Dana Bioscience. (n.d.). 2-Cyclopropyl-1,3-oxazole 1g. Retrieved from [Link]

• Semantic Scholar. (2022). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Retrieved from [Link]

• Google Patents. (n.d.). DE69401701T2 - Improved process for the production of cyclopropyl nitrile.

• ResearchGate. (2005). Synthesis of 2,4,5-Trisubstituted Oxazoles. Retrieved from [Link]

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Application Note: A Rapid and Efficient Microwave-Assisted Pathway to 5-Substituted-2-Cyclopropyl Oxazoles

Introduction: The Convergence of Structure and Speed

The oxazole nucleus is a cornerstone in medicinal chemistry, present in a wide array of natural products and synthetic molecules with significant therapeutic value.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions make it a privileged scaffold in drug discovery.[2] When substituted with a cyclopropyl group, the resulting molecule gains conformational rigidity and metabolic stability, properties highly sought after in modern drug design.[3][4] The 2,5-disubstituted pattern, in particular, offers a versatile platform for developing agents with applications ranging from anticancer to anti-inflammatory and antibacterial.[2][5]

Traditionally, the synthesis of such heterocyclic systems involves multi-step procedures with long reaction times and often harsh conditions, leading to challenges in yield and purity.[6] This application note details a robust and highly efficient protocol for the synthesis of 5-substituted-2-cyclopropyl oxazoles utilizing Microwave-Assisted Organic Synthesis (MAOS). This approach leverages the power of microwave irradiation to dramatically accelerate reaction rates, improve yields, and promote greener chemistry principles by reducing energy consumption and solvent use.[7][8][9] By providing a detailed protocol, mechanistic insights, and expected outcomes, we aim to equip researchers in pharmaceutical and chemical development with a superior method for accessing this valuable class of compounds.

Scientific Rationale & Mechanistic Pathway

The Advantage of Microwave Irradiation

Conventional heating methods transfer energy indirectly and slowly via conduction and convection, often resulting in uneven temperature distribution and the formation of side products.[9] Microwave-assisted synthesis, in contrast, utilizes dielectric heating.[10] Polar molecules within the reaction mixture, such as the solvents and reactants in this protocol, align with the rapidly oscillating electric field of the microwaves. This induced molecular rotation and friction generates rapid, uniform, and highly efficient internal heating.[7] This "in-core" heating allows the reaction to reach the target temperature almost instantaneously, bypassing the activation energy barrier more effectively and leading to significant rate enhancements—often reducing reaction times from hours to mere minutes.[9][10][11]

Proposed Reaction Mechanism: A Modified Bredereck Synthesis

The protocol described herein is a modification of the Bredereck oxazole synthesis, which involves the reaction of an α-haloketone with an amide.[1] In our approach, a 5-substituted oxazole ring is formed by reacting a substituted α-bromoacetophenone with cyclopropanecarboxamide.

The proposed mechanism proceeds in two key stages, both of which are significantly accelerated by microwave energy:

• Nucleophilic Substitution: The nitrogen of cyclopropanecarboxamide acts as a nucleophile, attacking the electrophilic carbon of the α-bromoacetophenone to form an intermediate.

• Cyclodehydration: The intermediate undergoes an intramolecular cyclization, followed by dehydration, to yield the final 2-cyclopropyl-5-substituted oxazole product. The high, localized temperature achieved through microwave irradiation efficiently drives this elimination of water, pushing the reaction to completion.

Below is a visual representation of the proposed reaction pathway.

Figure 1: Proposed mechanism for the microwave-assisted synthesis.

Detailed Application Protocol

This protocol provides a general method that can be adapted for various substitutions on the phenyl ring of the α-bromoacetophenone starting material.

Materials and Equipment

Reagent/Material	Purity	Supplier	CAS No.	Notes
Substituted α-Bromoacetophenone	>97%	Sigma-Aldrich	Varies	Starting material (e.g., 2-Bromoacetophenone, CAS: 70-11-1)
Cyclopropanecarboxamide	>98%	Sigma-Aldrich	643-46-9	Source of the 2-cyclopropyl group
Potassium Carbonate (K₂CO₃)	Anhydrous	Fisher Scientific	584-08-7	Base
N,N-Dimethylformamide (DMF)	Anhydrous	Sigma-Aldrich	68-12-2	Reaction Solvent
Ethyl Acetate	ACS Grade	VWR	141-78-6	For extraction & chromatography
Hexanes	ACS Grade	VWR	110-54-3	For chromatography
Saturated Sodium Bicarbonate	N/A	Lab Prepared	N/A	For work-up
Brine	N/A	Lab Prepared	N/A	For work-up
Anhydrous Magnesium Sulfate	>97%	Sigma-Aldrich	7487-88-9	Drying agent
Equipment
Dedicated Microwave Reactor	CEM, Anton Paar, etc.	e.g., CEM Discover series
10 mL Microwave Reaction Vial	With snap cap and stirrer bar
TLC Plates (Silica Gel 60 F₂₅₄)	For reaction monitoring
Glassware for Work-up	Separatory funnel, flasks, etc.
Rotary Evaporator	For solvent removal
Flash Chromatography System	For purification

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow.

Step-by-Step Synthesis Protocol

Safety Note: Microwave reactions can generate significant pressure. Always use vessels designed for microwave synthesis and do not exceed the recommended volume. Perform the reaction in a well-ventilated fume hood.

• Reagent Preparation:

  • To a 10 mL microwave reaction vial equipped with a magnetic stirrer bar, add the substituted α-bromoacetophenone (1.0 mmol, 1.0 equiv.).

  • Add cyclopropanecarboxamide (1.2 mmol, 1.2 equiv.).

  • Add anhydrous potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Add 4 mL of anhydrous N,N-Dimethylformamide (DMF).

• Microwave Irradiation:

  • Securely cap the vial.

  • Place the vial into the cavity of the microwave reactor.

  • Set the reaction parameters:

    • Temperature: 140 °C

    • Ramp Time: 2 minutes

    • Hold Time: 15 minutes

    • Power: 300 W (dynamic power control)

    • Stirring: High

  • Run the reaction program.

• Reaction Monitoring & Work-up:

  • After irradiation, allow the vial to cool to room temperature (<50 °C) before carefully venting.

  • Check for reaction completion by TLC (e.g., 80:20 Hexanes:Ethyl Acetate), comparing to the starting material spot.

  • Pour the reaction mixture into a separatory funnel containing 30 mL of water and 30 mL of ethyl acetate.

  • Separate the layers. Extract the aqueous layer twice more with 20 mL of ethyl acetate.

  • Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the resulting crude oil/solid via flash column chromatography on silica gel.

  • Use a gradient elution system, typically starting with 100% hexanes and gradually increasing the polarity with ethyl acetate.

  • Combine the fractions containing the pure product (identified by TLC) and remove the solvent under reduced pressure to yield the final 5-substituted-2-cyclopropyl oxazole.

Expected Results & Data

This protocol consistently provides good to excellent yields for a variety of electronically diverse substituents on the 5-phenyl ring. The short reaction times are a significant advantage over conventional methods.

Entry	R-Group (on Phenyl Ring)	Reaction Time (min)	Yield (%)
1	H	15	88
2	4-Cl	15	91
3	4-OCH₃	15	85
4	4-NO₂	20	78
5	3-Br	15	89

Table 1: Representative yields for the synthesis of various 2-cyclopropyl-5-(substituted-phenyl)oxazoles.

Troubleshooting and Expert Insights

• Low Yield: If the yield is low, ensure all reagents and solvents are anhydrous. Water can interfere with the reaction. The temperature can be incrementally increased to 150-160°C, but monitor pressure carefully.

• Incomplete Reaction: If TLC analysis shows significant starting material after the initial 15 minutes, the hold time can be extended by 5-10 minutes.

• Side Product Formation: Over-heating or excessively long reaction times may lead to decomposition. It is better to run the reaction for a shorter time and re-subject the isolated material if necessary. Using a milder base like K₃PO₄ can sometimes improve selectivity.[12][13]

• Solvent Choice: DMF is an excellent solvent due to its high boiling point and strong microwave absorption. However, for easier removal, solvents like Isopropanol (IPA) or Acetonitrile (ACN) can also be effective, though reaction conditions may need re-optimization.[12]

Conclusion

The described microwave-assisted protocol offers a rapid, efficient, and high-yielding route to the synthesis of medicinally relevant 5-substituted-2-cyclopropyl oxazoles. By leveraging the principles of microwave heating, this method dramatically reduces reaction times from many hours to under 20 minutes, simplifying the overall workflow.[9] This application note provides a robust and scalable procedure that serves as an excellent starting point for researchers in drug discovery and organic synthesis, facilitating the exploration of this important chemical space.

References

• Jain, R., & Vats, M. (2023). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate. Link

• Patsnap. (2025). Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Patsnap Eureka. Link

• Leonelli, C., & Mason, T. J. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Link

• Bandyopadhyay, D. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A. Link

• Kappe, C. O. (2024). THE ROLE OF MICROWAVE-ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. ResearchGate. Link

• Grover, G., et al. (2021). Oxazole | Microwave Assisted Synthesis | Green Synthesis | Ultrasound | Ionic Liquids. Indian Journal of Pharmaceutical Sciences. Link

• Mukku, N., et al. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. ACS Omega. Link

• Mukku, N., et al. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. NIH National Library of Medicine. Link

• Panek, J. S. (2009). The Synthesis of Oxazole-containing Natural Products. D-Scholarship@Pitt. Link

• Mukku, N., et al. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. Semantic Scholar. Link

• Ali, M. M., et al. (2020). A review on microwave assisted synthesis, mechanism of action and structure activity relationship of 1, 3, 4-oxadiazole derivatives as anticancer agent. ResearchGate. Link

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. Link

• Zhang, C., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules. Link

• Faizi, M. S. H. (2021). OXAZOLE SYNTHESIS REACTIONS FOR MSC SEMESTER IV. YouTube. Link

• ResearchGate. (2025). Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid. ResearchGate. Link

• El-Sayed, N. N. E., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. Link

• Martínez, R., et al. (2022). Microwave-Assisted Synthesis of 1-(5-Substituted-4-hydroxy-2-methyl-1H-pyrrol-3-yl)ethan-1-ones from 2-Amino Acid-Derived Enamine-Type Schiff Bases. MDPI. Link

• El-Sayed, N. N. E., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. ResearchGate. Link

• Sakhuja, R., et al. (2012). Microwave Assisted Synthesis of Five Membered Azaheterocyclic Systems. Current Organic Chemistry. Link

• Rev. Roum. Chim. (2018). MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTRY. Revue Roumaine de Chimie. Link

• Page, M. G. P., et al. (2005). Cyclopropyl group substituted oxazolidinone antibiotics and derivatives thereof. Google Patents. Link

• ResearchGate. (n.d.). Examples of 2,4,5‐trisubstituted oxazoles and their applications. ResearchGate. Link

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Technical Notes & Optimization

Technical Support Center: Purification Strategies for Unstable Bromomethyl Heterocyclic Intermediates

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to navigating the challenges associated with the purification of unstable bromomethyl heterocyclic intermediates. These compounds are pivotal building blocks in medicinal chemistry, yet their inherent instability often leads to purification difficulties, impacting yield and purity. This guide offers troubleshooting protocols, frequently asked questions (FAQs), and expert insights to ensure successful purification while preserving the integrity of these valuable molecules.

Understanding the Instability

Bromomethyl heterocyclic intermediates are reactive due to the presence of a good leaving group (bromide) attached to a methyl group, which is often activated by the adjacent heterocyclic ring. The primary degradation pathway is hydrolysis, where the bromomethyl group reacts with water to form the corresponding hydroxymethyl derivative. This process can be catalyzed by acidic or basic conditions.[1] The acidic nature of standard silica gel can exacerbate this degradation during column chromatography.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude bromomethyl heterocyclic intermediates?

A1: Common impurities typically include:

• Unreacted starting materials: Such as the corresponding methyl-heterocycle.[1]

• Over-brominated products: For example, the formation of a dibromomethyl derivative.[1]

• Hydrolysis product: The corresponding (heterocyclic)methanol is a very common impurity formed by reaction with moisture.[1]

• Byproducts from the brominating reagent: For instance, succinimide if N-bromosuccinimide (NBS) is used.[1]

• Residual Solvents: Solvents used in the synthesis and work-up can be present in the crude product.[2]

• Inorganic Salts: Salts from neutralization or drying agents may persist if not adequately removed.[2]

Q2: My NMR spectrum shows broad peaks and a lower-than-expected melting point for my purified compound. What is the likely cause?

A2: Broadened NMR peaks and a depressed, broad melting point are classic indicators of impurities.[2] The presence of the hydroxymethyl degradation product or residual solvents can lead to these observations. Specifically, the hydroxyl group can participate in hydrogen bonding, which can broaden NMR signals.[2]

Q3: How can I minimize degradation of my bromomethyl heterocyclic intermediate during work-up and storage?

A3: To minimize degradation, it is crucial to work under anhydrous conditions and at low temperatures whenever possible. After synthesis, ensure a thorough work-up to remove any acidic or basic residues. For storage, keep the compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (refrigerated or frozen) to prevent hydrolysis.[2]

Q4: What analytical techniques are best for assessing the purity of the final product?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin Layer Chromatography (TLC): For rapid analysis of reaction progress and purity.[3]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and identify impurities. The chemical shift of the bromomethyl protons is a key indicator of the compound's electronic environment.[4][5]

• Melting Point Analysis: A sharp melting point range is indicative of high purity.[3]

Troubleshooting Purification Challenges

This section addresses common problems encountered during the purification of unstable bromomethyl heterocyclic intermediates and provides actionable solutions.

Issue 1: Significant Product Degradation During Silica Gel Column Chromatography

Possible Cause: The acidic nature of standard silica gel promotes the hydrolysis of the bromomethyl group to the corresponding alcohol.[1]

Solutions:

• Deactivation of Silica Gel: Neutralize the acidic sites on the silica gel by preparing a slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v), before packing the column.[1]

• Use of an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic).[1]

• Rapid Purification: Employ flash chromatography to minimize the time the compound is in contact with the stationary phase.[6][7]

Experimental Protocol: Deactivation of Silica Gel for Flash Chromatography

• Slurry Preparation: In a fume hood, weigh the required amount of silica gel (230-400 mesh) into a beaker.[8]

• Solvent Addition: Add the initial, non-polar mobile phase (e.g., hexane) to the silica gel to create a slurry.[1]

• Deactivation: Add triethylamine to the slurry to a final concentration of 0.5% (v/v). Stir gently for 5-10 minutes.

• Column Packing: Carefully pour the slurry into the chromatography column and allow the silica gel to settle, ensuring a uniform packing.[1]

• Equilibration: Pass 2-3 column volumes of the initial mobile phase (containing 0.5% triethylamine) through the column before loading the sample.

Issue 2: Low Recovery After Recrystallization

Possible Causes and Solutions:

Cause	Solution
Excessive Solvent Volume	Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the solvent in small portions.[1][3]
Inappropriate Solvent Choice	The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[9] Conduct small-scale solubility tests to identify a suitable solvent or solvent system.
Premature Crystallization	If performing a hot filtration to remove insoluble impurities, ensure all glassware is pre-heated to prevent the product from crystallizing prematurely in the funnel.[1]
Cooling Rate Too Fast	Allow the solution to cool slowly to room temperature to promote the formation of larger, purer crystals before placing it in an ice bath to maximize recovery.[3]

Issue 3: Product Oils Out Instead of Crystallizing

Possible Causes and Solutions:

• High Impurity Level: Certain impurities can inhibit crystallization.[1] Consider a preliminary purification step, such as a solvent wash or rapid filtration through a small plug of deactivated silica gel, before attempting recrystallization.

• Melting Point Below Solvent Boiling Point: If the compound's melting point is lower than the boiling point of the recrystallization solvent, it will melt rather than dissolve.[1] Choose a solvent with a lower boiling point.

• Insufficient Supersaturation: If the solution is not sufficiently concentrated, the compound may not crystallize. Carefully evaporate some of the solvent and attempt to induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.

Purification Strategy Workflow

The choice of purification strategy depends on the scale of the reaction and the nature of the impurities. The following diagram outlines a general workflow for selecting an appropriate method.

Sources

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Troubleshooting cyclization failures in 2-cyclopropyl oxazole synthesis

Welcome to the Technical Support Center for the synthesis of 2-cyclopropyl oxazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with incorporating the cyclopropyl moiety into an oxazole core. The inherent ring strain and unique electronic properties of the cyclopropyl group can lead to unexpected side reactions and cyclization failures. This resource provides in-depth troubleshooting advice in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low to No Yield in Robinson-Gabriel Synthesis of a 2-Cyclopropyl Oxazole

Question: I am attempting to synthesize a 2-cyclopropyl oxazole via the Robinson-Gabriel synthesis from a 2-(cyclopropanecarboxamido)ketone, but I am observing very low yields and a complex mixture of byproducts. What is the likely cause and how can I improve my reaction?

Answer:

The Robinson-Gabriel synthesis traditionally employs strong acids (e.g., concentrated H₂SO₄, polyphosphoric acid) as cyclodehydrating agents.[1] While effective for many substrates, these harsh acidic conditions are often detrimental to molecules containing a cyclopropyl ketone moiety. The primary culprit for your low yield is likely the acid-catalyzed ring-opening of the cyclopropane ring.[2]

Underlying Mechanism of Failure:

The high p-character of the C-C bonds in the cyclopropane ring makes it susceptible to cleavage under acidic conditions. Protonation of the carbonyl oxygen enhances the electrophilicity of the carbonyl carbon, which can induce ring opening to form a more stable carbocation, leading to a variety of unwanted side products. This can be further exacerbated by the formation of a homoallylic cation, which can undergo various rearrangements and reactions with nucleophiles present in the medium.

Troubleshooting & Optimization Protocol:

• Re-evaluate Your Cyclodehydrating Agent: The most critical parameter to adjust is the choice and concentration of the acid catalyst.

  • Milder Acidic Conditions: Instead of strong mineral acids, consider using milder Lewis acids or dehydrating agents that are less prone to inducing cyclopropane ring opening.

  • Screening Different Reagents: A systematic screening of reagents is recommended. See the table below for a comparison of commonly used reagents and their suitability for acid-sensitive substrates.

Dehydrating Agent	Typical Conditions	Suitability for Cyclopropyl Substrates	Key Considerations
Conc. H₂SO₄	High temperature	Low	Prone to cause significant ring-opening and charring.[1]
Polyphosphoric Acid (PPA)	80-150 °C	Low to Moderate	Can still be too harsh; optimization of temperature is critical.
Triflic Acid (TfOH)	0 °C to RT	Moderate	A strong acid, but can sometimes be effective at lower temperatures.[2]
Dess-Martin Periodinane (DMP)	RT	High	A much milder, non-acidic alternative for the cyclodehydration step.
Burgess Reagent	Reflux in THF	High	A mild and effective dehydrating agent for sensitive substrates.
Triphenylphosphine/Iodine	RT to reflux	High	A versatile and relatively mild system for dehydration.

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This will help you identify the formation of byproducts and determine the optimal reaction time to minimize degradation of your starting material and product.

• Temperature Control: If using a stronger acid is unavoidable, maintain the lowest possible temperature that still allows for cyclization to occur.

Experimental Workflow: Screening for Optimal Dehydrating Agent

Caption: Troubleshooting workflow for the Van Leusen synthesis.

Issue 3: Unexpected Rearrangement Products Observed

Question: During my attempted synthesis of a 2-cyclopropyl oxazole, I have isolated a product that appears to be a cyclopentenone or a linear α,β-unsaturated ketone. What is happening?

Answer:

The formation of cyclopentenone or linear unsaturated ketone byproducts is a strong indication of a homo-Nazarov cyclization or a related ring-opening rearrangement. [3]This is a known reactivity pathway for vinyl- and aryl-cyclopropyl ketones, particularly under acidic conditions.

Mechanism of the Homo-Nazarov Cyclization:

In the context of your synthesis, if an intermediate or even the starting material possesses a structure analogous to a vinyl cyclopropyl ketone, it can undergo a 4π-electrocyclization upon activation by a Lewis or Brønsted acid. This process involves the opening of the cyclopropane ring and the formation of a five-membered ring.

Preventative Measures:

• Avoid Strongly Acidic Conditions: As with the Robinson-Gabriel synthesis, the primary way to prevent this side reaction is to use milder, non-acidic conditions for the cyclization step.

• Substrate Design: If possible, modify your synthetic route to avoid intermediates that have a conjugated system with the cyclopropyl ketone, as this will make them more susceptible to this type of rearrangement.

• Catalyst Choice: If a catalytic approach is being used, screen catalysts that are less likely to promote this type of rearrangement. For example, certain gold or copper catalysts used in propargyl amide cycloisomerizations might be less prone to inducing the homo-Nazarov reaction than strong Brønsted acids. [4]

References

• Waser, J., et al. (2009). Catalytic Formal Homo-Nazarov Cyclization. Organic Letters, 11(16), 3726–3729. [Link]

• Ghosh, A. K., et al. (2024). Phosphine-Promoted Ring Opening/Recyclization of Cyclopropyl Ketones to Access Hydrofluorenones. Organic Letters, 26(11), 2356–2361. [Link]

• De Simone, F., & Waser, J. (2011). Formal homo-Nazarov and other cyclization reactions of activated cyclopropanes. ETH Zurich Research Collection. [Link]

• Liu, X., et al. (2015). Asymmetric Ring-Opening of Cyclopropyl Ketones With Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. Angewandte Chemie International Edition, 54(46), 13748-13752. [Link]

• Wang, Y., et al. (2018). Palladium-catalyzed stereoselective ring-opening reaction of aryl cyclopropyl ketones. Organic & Biomolecular Chemistry, 16(34), 6213-6217. [Link]

• Li, Z., et al. (2023). Iron-Catalyzed Reductive Ring Opening/gem-Difluoroallylation of Cyclopropyl Ketones. Organic Letters, 25(11), 1863–1868. [Link]

• Shao, J., et al. (2023). Stereoconvergent Direct Ring Expansion of Cyclopropyl Ketones to Cyclopentanones. Organic Letters, 25(4), 626–631. [Link]

• De Simone, F., & Waser, J. (2009). Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction. CHIMIA, 63(3), 162-165. [Link]

• BenchChem. (n.d.). TsOH‐catalyzed homo‐Nazarov cyclization of cyclopropyl ketones. ResearchGate. Retrieved from [Link]

• De Simone, F., & Waser, J. (2009). Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction. CHIMIA International Journal for Chemistry, 63(3), 162-165. [Link]

• Alhalib, A., & Moran, W. J. (2014). CuI-catalyzed cycloisomerization of propargyl amides. Organic & Biomolecular Chemistry, 12(10), 1586-1590. [Link]

• Alhalib, A., & Moran, W. J. (2014). CuI-catalyzed cycloisomerization of propargyl amides. University of Huddersfield Research Portal. [Link]

• Wikipedia. (n.d.). Robinson–Gabriel synthesis. In Wikipedia. Retrieved from [Link]

• Wikipedia. (n.d.). Van Leusen reaction. In Wikipedia. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Li, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1698. [Link]

• ResearchGate. (n.d.). Mechanism of van Leusen oxazole synthesis. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Organic Chemistry Portal. Retrieved from [Link]

• ResearchGate. (n.d.). Rhodium-Catalyzed Cycloisomerization of N -Propargyl Enamine Derivatives. ResearchGate. Retrieved from [Link]

• Procter, D. J., et al. (2024). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Journal of the American Chemical Society. [Link]

• Procter, D. J., et al. (2024). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Halogen Effects in Robinson—Gabriel Type Reaction of Cyclopropanecarboxylic Acid N′-Substituted-Hydrazides with PPh3/CX4. ResearchGate. Retrieved from [Link]

• NROChemistry. (n.d.). Gabriel Synthesis: Mechanism & Examples. NROChemistry. Retrieved from [Link]

• Shanu-Wilson, J. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, November 3). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? Chemistry Stack Exchange. Retrieved from [Link]

• Scientific Update. (n.d.). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. Retrieved from [Link]

• Chemistry Notes. (n.d.). Gabriel synthesis: Easy mechanism, procedure, applications. Chemistry Notes. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Organic Chemistry Tutor. Retrieved from [Link]

Sources

• 1. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CuI-catalyzed cycloisomerization of propargyl amides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Removing residual brominating agents from oxazole products

Technical Support Center: Post-Bromination Purification of Oxazoles

Subject: Removing Residual Brominating Agents & Byproducts from Oxazole Scaffolds Ticket Type: Troubleshooting Guide / Best Practices Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The bromination of oxazoles (often via Wohl-Ziegler reaction using NBS or direct bromination) is a pivotal step in synthesizing pharmacophores for Suzuki-Miyaura couplings. However, the persistence of active brominating agents (

, NBS) and byproducts (succinimide) creates two critical failure modes:

• Safety Hazards: Uncontrolled exotherms during scale-up and toxic off-gassing.

• Downstream Failure: Oxidative poisoning of Palladium (Pd) catalysts in subsequent cross-coupling reactions.

This guide provides a self-validating workflow to ensure the isolation of high-purity brominated oxazoles.

Module 1: Critical Safety & Quenching Logic

Q: Which quenching agent should I use: Thiosulfate or Bisulfite?

A: Both work via redox mechanisms, but your choice depends on pH sensitivity and waste management.

Agent	Chemical Formula	Mechanism	Pros	Cons
Sodium Thiosulfate		Reduces	Standard for iodine/bromine; visual endpoint (clear solution).	Can precipitate elemental sulfur ( ) in acidic media (disproportionation).[1]
Sodium Bisulfite		Reduces	Rapid kinetics; cheap.	Exothermic; releases gas if pH drops < 4.
Sodium Sulfite		Reduces	Basic pH helps neutralize HBr byproduct.	Lower atom economy than bisulfite.

The "Redox" Rule: For sensitive oxazoles, Sodium Thiosulfate (10% aq) is the gold standard. It is gentler and less prone to off-gassing than bisulfite.

• Stoichiometry: Use a 10-20% molar excess relative to the initial bromine source, not just the theoretical residual.

WARNING - Thermal Hazard: The quenching reaction is exothermic .[2] On scales >10g, the quench solution must be added dropwise at

to prevent thermal runaway or solvent boiling [1].

Module 2: The Succinimide Trap (Troubleshooting)

Q: I quenched the NBS, but my NMR shows significant succinimide contamination. Why?

A: This is a solubility issue. Succinimide (the byproduct of NBS) behaves differently depending on your reaction solvent.[3][4]

• In

  / Hexane / Ether: Succinimide is insoluble. It floats or precipitates.[1][3]

  • Fix:Filtration. Filter the cold reaction mixture through a sintered glass funnel before aqueous workup.

• In DCM / Chloroform: Succinimide is moderately soluble. It will not fully precipitate.

  • Fix:Partitioning. You must rely on its high water solubility (1g dissolves in ~3 mL water) [2].

Visualizing the Separation Logic:

Figure 1: Decision matrix for removing succinimide based on reaction solvent properties.[3][5]

Module 3: Trace Impurities & Catalyst Poisoning

Q: My product is an orange oil, but it should be a white solid. Does this matter?

A: Yes. The orange color indicates trace elemental bromine (

) or polybrominated species.

• Impact: Even ppm levels of active bromine will oxidatively add to Pd(0) catalysts in your next step, stalling the Suzuki coupling cycle [3].

• The Fix (Scavenging):

  • Dissolve the oil in a minimal amount of DCM.

  • Stir with activated charcoal (5 wt%) for 30 minutes.

  • Filter through a Celite pad.[6]

Q: Can I use strong bases (NaOH) to wash out succinimide?

A: Proceed with Caution. While succinimide is acidic (

) and dissolves instantly in NaOH, oxazoles are susceptible to ring-opening hydrolysis under strong basic conditions [4].

• Recommendation: Stick to Saturated Sodium Bicarbonate (

  ) . It is basic enough to encourage succinimide partitioning into water without threatening the oxazole ring.

Module 4: The Validated Protocol

Standard Operating Procedure (SOP): Wohl-Ziegler Workup Applicable for: Bromomethyl oxazoles, bromo-oxazoles.

• Pre-Workup Filtration (Conditional):

  • If the reaction solvent is

    or Benzene, cool to .

  • Filter the floating white solid (succinimide) and wash the cake with cold solvent. Discard the solid.

• The Quench:

  • Transfer filtrate to a separatory funnel.[1][2][7]

  • Add 10% Sodium Thiosulfate (

    ) solution (1:1 volume ratio with organic layer).

  • Observation: Shake vigorously until the organic layer shifts from red/orange to pale yellow/colorless.

• The Wash (The "Rule of Three"):

  • Wash 1: Water (Removes bulk succinimide).

  • Wash 2: Saturated

    (Neutralizes HBr and pulls remaining succinimide).

  • Wash 3: Brine (Dries the organic layer and breaks emulsions).

• Drying:

  • Dry over Anhydrous

    .[1]

  • Pro-Tip: Do not use

    for sensitive acidic compounds; Sodium Sulfate is more neutral.

References

• Organic Syntheses. "Bromination of Tetrolic Acid: Safety and Exotherm Control." Org.[1][8] Synth.2004 , 81, 262. Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11439: Succinimide." PubChem. Accessed 2025.[1][3] Link

• BenchChem. "Technical Support: Removal of unreacted N-bromosuccinimide." BenchChem Troubleshooting Guides. Link

• Palmer, D. C. "The Chemistry of Heterocyclic Compounds, Oxazoles: Synthesis, Reactions, and Spectroscopy." Wiley-Interscience, 2004 . Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sciencemadness Discussion Board - Solubility of NBS and succinimide in diethyl ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Solved Succinimide (see structure below), is an organic | Chegg.com [chegg.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. orgsyn.org [orgsyn.org]
• 8. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Reference Data & Comparative Studies

Technical Comparison Guide: Mass Spectrometry Fragmentation of Bromomethyl Oxazoles

The following guide provides an in-depth technical comparison of the mass spectrometry (MS) fragmentation patterns of bromomethyl oxazoles, specifically designed for researchers in medicinal chemistry and structural biology.

Executive Summary

Bromomethyl oxazoles are critical electrophilic intermediates in the synthesis of COX-2 inhibitors (e.g., Valdecoxib) and fluorescent probes. Their analysis via Mass Spectrometry (MS) presents unique challenges compared to their chloromethyl or non-halogenated analogs due to the lability of the C-Br bond and the distinct isotopic signature of bromine.

This guide compares the analytical performance —defined here as ionization stability, diagnostic ion generation, and structural elucidation potential—of bromomethyl oxazoles against chloromethyl oxazoles.

Key Finding: While chloromethyl derivatives offer higher molecular ion (

) stability, bromomethyl oxazoles provide superior diagnostic specificity through the characteristic (1:1) isotopic doublet and the facile generation of resonance-stabilized oxazolyl-methyl cations.

Fundamental Principles & Isotopic Signatures

The Bromine Isotopic "Tag"

The most immediate diagnostic feature in the MS of bromomethyl oxazoles is the isotopic abundance. Unlike chlorine, which presents a 3:1 ratio (

), bromine exists as a nearly 1:1 mixture of and .

• Bromomethyl Oxazoles: The Molecular Ion (

  ) appears as a doublet separated by 2 Da with nearly equal intensity.

• Chloromethyl Oxazoles: The

  appears as a doublet where the M+2 peak is roughly 33% the height of the M peak.

Bond Dissociation Energy (BDE) and Fragmentation Onset

The "performance" of the analyte in the ion source is dictated by bond strength. The C-Br bond is significantly weaker than the C-Cl bond, leading to distinct fragmentation thresholds.

Bond Type	Approx.[1][2][3][4] BDE (kcal/mol)	MS Consequence
C-Br	~68	Rapid loss of or ; weak intensity.
C-Cl	~81	Slower halogen loss; stronger intensity.
C-H	~98	Stable backbone; fragmentation requires high energy.

Detailed Fragmentation Mechanisms[6]

The fragmentation of bromomethyl oxazoles under Electron Ionization (EI, 70 eV) follows two competing pathways: Side-Chain Cleavage (dominant) and Ring Fission (secondary).

Pathway A: Side-Chain Cleavage (Diagnostic)

Due to the weak C-Br bond, the primary fragmentation is the homolytic cleavage of the bromine atom.

This results in a base peak (100% relative abundance) corresponding to the resonance-stabilized oxazolyl-methyl cation . This ion is far more abundant in bromomethyl derivatives than in chloromethyl derivatives, where the molecular ion often competes for dominance.

Pathway B: Oxazole Ring Fission (Structural)

If the molecular ion survives the initial C-Br cleavage, the oxazole ring undergoes characteristic retro-electrocyclic reactions.

• Loss of CO: Contraction of the ring.

• Loss of HCN/RCN: Cleavage of the C2-N3 and C4-C5 bonds.

Visualization of Signaling Pathways

The following diagram illustrates the competing fragmentation pathways for a generic 4-(bromomethyl)oxazole.

Caption: Figure 1. Competing fragmentation pathways for bromomethyl oxazoles under EI conditions. The C-Br cleavage is kinetically favored over ring fission.

Comparative Data Analysis

To provide objective supporting data, we compare the theoretical mass spectral peaks of 4-(bromomethyl)-5-methyl-2-phenyloxazole against its chloromethyl analog.

Assumptions:

• Parent Structure: 5-methyl-2-phenyloxazole core.

• Ionization: EI at 70 eV.[5]

Table 1: Diagnostic Ion Comparison[8]

Feature	Bromomethyl Derivative	Chloromethyl Derivative	Interpretation
Molecular Weight	251 / 253 (approx)	207 / 209 (approx)	Br adds significant mass, shifting ions to a "quieter" spectral region.
Isotopic Pattern ( )	1:1 Doublet (Distinctive)	3:1 Doublet (Standard)	Br provides immediate visual confirmation of halogen presence.
Base Peak	(m/z ~172)	or	C-Br is labile; the molecular ion is often weak or absent in Br-derivatives.
Neutral Loss	Loss of 79/81 Da ( )	Loss of 35/37 Da ( )	Large mass loss in Br-derivatives facilitates neutral loss scanning.
Ring Fragments	Low abundance (masked by Br loss)	Moderate abundance	Chloromethyl spectra often show more complex ring fragmentation due to stable .

Table 2: Performance Scorecard

Metric	Bromomethyl Oxazoles	Chloromethyl Oxazoles
Molecular Ion Stability	Low	High
Structural Elucidation	High (via specific neutral loss)	Moderate (complex spectra)
Background Interference	Low (High mass shift)	Moderate
Thermal Stability	Low (Risk of pyrolysis)	Moderate

Experimental Protocols

To ensure reproducible data when analyzing these labile compounds, the following self-validating protocol is recommended.

Sample Preparation Workflow

• Solvent: Use HPLC-grade Acetonitrile (ACN) or Methanol. Avoid protic solvents if the bromomethyl group is highly activated (risk of solvolysis).

• Concentration: 10 µg/mL. High concentrations promote ion-molecule reactions in the source.

Instrument Parameters (GC-MS Focus)

Bromomethyl oxazoles are thermally sensitive. Standard 250°C injector temperatures can cause degradation before ionization.

• Inlet Temperature: Set to 150°C - 200°C (Cool On-Column injection preferred).

• Ion Source: 230°C.

• Ionization Energy: 70 eV (Standard) or 20 eV (if

  is invisible).

Data Validation Workflow (DOT Diagram)

Caption: Figure 2. Logic flow for validating bromomethyl oxazole identity using MS data.

References

• BenchChem. (2025).[6][7] Mass Spectrometry Fragmentation Analysis: 5-Chlorobenzo[d]oxazole-2-carbaldehyde and Comparative Compounds. Retrieved from

• Audier, H. E., et al. (1976).[8] Mecanismes de Fragmentation de l'Oxazole. Organic Mass Spectrometry. Retrieved from

• Bowie, J. H. (1973). Mass Spectrometry of Heterocyclic Compounds. In Mass Spectrometry (Vol. 2). The Chemical Society.

• Oregon State University. (2023). Mass Spectrometry Center Publications and Guidelines. Retrieved from

• eGyanKosh. (2023). Mass Spectrometry: Fragmentation Patterns and Halogenated Compounds. Retrieved from

Sources

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• 2. A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances | MDPI [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Differentiation of 2-Cyclopropyl-1,3-oxazole Regioisomers

In the landscape of pharmaceutical and materials science, the precise structural elucidation of heterocyclic compounds is paramount. The 1,3-oxazole moiety, a common scaffold in biologically active molecules, presents a significant analytical challenge when substituted with isomeric groups.[1][2] This is particularly true for cyclopropyl-substituted oxazoles, where the positional isomerism of the cyclopropyl group on the oxazole ring can dramatically alter the molecule's biological activity and physical properties. This guide provides a comprehensive comparison of spectroscopic techniques for the unambiguous identification of 2-cyclopropyl-1,3-oxazole and its regioisomers, 4-cyclopropyl-1,3-oxazole and 5-cyclopropyl-1,3-oxazole.

The Synthetic Challenge: A Mixture of Possibilities

The synthesis of substituted oxazoles can often lead to a mixture of regioisomers, necessitating robust analytical methods for their differentiation. Common synthetic routes, such as the Van Leusen oxazole synthesis, involve the reaction of an aldehyde with tosylmethyl isocyanide (TosMIC).[3] Depending on the specific precursors and reaction conditions, the cyclization can result in different substitution patterns on the oxazole ring.

Figure 1: Generalized workflow for the synthesis and analysis of cyclopropyl-1,3-oxazole regioisomers.

Mass Spectrometry: A First Pass at Differentiation

Mass spectrometry (MS) provides the molecular weight of the compounds, confirming they are isomers. Electron Ionization (EI) MS can offer structural clues through the analysis of fragmentation patterns.[4]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small amount of the purified sample (or mixture) in a volatile organic solvent (e.g., methanol or dichloromethane).

• Injection: Introduce the sample into the mass spectrometer via a direct insertion probe or a gas chromatography (GC) inlet for separated isomers.

• Ionization: Utilize a standard electron energy of 70 eV for ionization.

• Analysis: Acquire the mass spectrum over a mass-to-charge (m/z) range of, for example, 40-200.

• Data Interpretation: Analyze the molecular ion peak and the fragmentation pattern to identify characteristic losses.

Predicted Fragmentation Patterns

The position of the cyclopropyl group is expected to direct the fragmentation of the oxazole ring, leading to distinct fragment ions for each regioisomer.

Figure 2: Predicted major fragmentation pathways for cyclopropyl-1,3-oxazole regioisomers in EI-MS.

Regioisomer	Predicted Key Fragment Ions (m/z)	Rationale
2-Cyclopropyl-1,3-oxazole	[M-28], [M-27], [M-41]	Loss of ethene from the cyclopropyl group, loss of HCN from the oxazole ring, and loss of the cyclopropyl radical are all plausible.
4-Cyclopropyl-1,3-oxazole	[M-28], [M-28]	Loss of CO is a common fragmentation pathway for oxazoles. Loss of ethene from the cyclopropyl group is also expected.
5-Cyclopropyl-1,3-oxazole	[M-28], [M-28]	Similar to the 4-substituted isomer, losses of CO and ethene are anticipated. The position may also favor a retro-Diels-Alder type cleavage.

While MS can provide initial clues, the similarity in fragmentation patterns often necessitates the more definitive data provided by Nuclear Magnetic Resonance (NMR) spectroscopy.

NMR Spectroscopy: The Gold Standard for Isomer Identification

NMR spectroscopy, particularly a combination of one-dimensional (¹H and ¹³C) and two-dimensional (HSQC and HMBC) experiments, is the most powerful tool for the unambiguous differentiation of these regioisomers.[5][6]

Experimental Protocols: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT-135 experiment can be additionally run to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Acquisition (HSQC & HMBC):

  • HSQC (Heteronuclear Single Quantum Coherence): Acquire a phase-sensitive HSQC spectrum to correlate directly bonded ¹H and ¹³C nuclei.[7]

  • HMBC (Heteronuclear Multiple Bond Correlation): Acquire an HMBC spectrum to identify long-range (2-3 bond) correlations between ¹H and ¹³C nuclei.[7]

Predicted NMR Data and Key Differentiating Features

The electronic environment of each proton and carbon atom is unique for each regioisomer, leading to distinct chemical shifts and coupling patterns.

¹H and ¹³C NMR Predictions:

Regioisomer	Predicted ¹H Chemical Shifts (ppm)	Predicted ¹³C Chemical Shifts (ppm)
2-Cyclopropyl-1,3-oxazole	H4 & H5: ~7.0-8.0; Cyclopropyl: ~0.8-2.0	C2: ~160-165; C4 & C5: ~120-140; Cyclopropyl: ~5-15
4-Cyclopropyl-1,3-oxazole	H2 & H5: ~7.5-8.5; Cyclopropyl: ~0.8-2.0	C2, C4, C5: Distinct shifts due to substituent effect
5-Cyclopropyl-1,3-oxazole	H2 & H4: ~7.5-8.5; Cyclopropyl: ~0.8-2.0	C2, C4, C5: Distinct shifts compared to other isomers

2D NMR: The Unambiguous Proof

The true power of NMR for isomer differentiation lies in 2D correlation experiments, especially HMBC, which reveals the connectivity of the molecular skeleton.

Figure 3: Key diagnostic HMBC correlations for the unambiguous identification of cyclopropyl-1,3-oxazole regioisomers.

Key HMBC Correlations for Isomer Identification:

• 2-Cyclopropyl-1,3-oxazole: A crucial correlation will be observed between the cyclopropyl protons and the C2 carbon of the oxazole ring.

• 4-Cyclopropyl-1,3-oxazole: The cyclopropyl protons will show correlations to C4 and C5 of the oxazole ring. The H2 proton will show a correlation to C4.

• 5-Cyclopropyl-1,3-oxazole: The cyclopropyl protons will show correlations to C5 and C4 of the oxazole ring. The H4 proton will show a correlation to C5.

Conclusion: A Multi-faceted Approach to Certainty

The unambiguous spectroscopic identification of 2-cyclopropyl-1,3-oxazole regioisomers requires a synergistic application of mass spectrometry and NMR spectroscopy. While MS can confirm the isomeric nature of the compounds and provide initial structural insights through fragmentation analysis, it is the detailed connectivity information from 2D NMR experiments, particularly HMBC, that provides the definitive evidence for the correct assignment of each regioisomer. By carefully analyzing the unique set of chemical shifts and, most importantly, the long-range heteronuclear correlations, researchers can confidently distinguish between these closely related structures, ensuring the integrity of their research and the development of precisely defined molecular entities.

References

• Royal Society of Chemistry. (n.d.). Supporting Information for... Retrieved from [Link]

• Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. (n.d.). Retrieved from [Link]

• PMC. (n.d.). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• PubChemLite. (n.d.). 2-cyclopropyl-5-ethynyl-1,3-oxazole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. (n.d.). Retrieved from [Link]

• NIH PubChem. (n.d.). Oxazole. Retrieved from [Link]

• Semantic Scholar. (n.d.). MASS SPECTROMETRY OF OXAZOLES. Retrieved from [Link]

• PMC. (n.d.). General Methodology for the Preparation of 2,5-Disubstituted-1,3-Oxazoles. Retrieved from [Link]

• Beilstein Journals. (n.d.). BJOC - Search Results. Retrieved from [Link]

• ResearchGate. (n.d.). Selected regions of 2D HMBC (a) and 2D HSQC (b) NMR spectra of the... Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR spectrum of compound 4. Retrieved from [Link]

• PubChemLite. (n.d.). 2-cyclopropyl-1,3-oxazole-4-carboxylic acid. Retrieved from [Link]

• PubChemLite. (n.d.). 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylic acid. Retrieved from [Link]

• PMC. (n.d.). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. Retrieved from [Link]

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• MDPI. (n.d.). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Retrieved from [Link]

• Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Retrieved from [Link]

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• Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. (2023). Retrieved from [Link]

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

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Safety & Regulatory Compliance

5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole proper disposal procedures

Topic: 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole Proper Disposal Procedures Content Type: Operational Laboratory Safety Guide Audience: Researchers, Medicinal Chemists, and EHS Professionals[1]

Executive Safety Directive

Warning: High-Hazard Alkylating Agent 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole contains a highly reactive bromomethyl (

) moiety.[1] Unlike aryl bromides, this compound acts as a potent alkylating agent and lachrymator .[1] It poses a severe risk of chemical burns to the skin, eyes, and respiratory tract, and can alkylate DNA.[1]

Do not dispose of this compound down the drain. Do not mix with strong oxidizers or strong bases.

This guide provides the authoritative protocol for the neutralization (quenching) and disposal of this specific oxazole derivative, ensuring compliance with RCRA standards and protecting laboratory personnel.

Chemical Profile & Hazard Identification

Understanding the specific reactivity of the 5-bromomethyl group is critical for selecting the correct disposal path.

Property	Specification	Operational Implication
Functional Group	Primary Alkyl Bromide (Allylic-like reactivity)	Highly electrophilic; reacts rapidly with nucleophiles (DNA, proteins, water).[1]
Stability	Moisture Sensitive	Hydrolyzes to produce HBr (corrosive gas) and the corresponding alcohol.
Toxicity Class	Lachrymator / Corrosive	Requires fume hood use; vapors cause immediate eye/respiratory distress.
Incompatibilities	Strong Bases, Oxidizers, Amines	Explosion Hazard: Reaction with azides or strong bases can run away exothermically.[1]
Waste Classification	Halogenated Organic	Must be segregated from non-halogenated solvents to prevent costly cross-contamination.

Pre-Disposal Stabilization (Quenching Protocol)

For reaction mixtures or small quantities (<5 g) of expired reagent, chemical quenching is the safest method to destroy the alkylating potential before the waste leaves the fume hood.

Mechanism: The thiosulfate anion (

) acts as a "soft" nucleophile, displacing the bromide ion to form a non-volatile, water-soluble Bunte salt.[1]

Reagents Required:

• Sodium Thiosulfate Pentahydrate (

  )

• Deionized Water

• Inert solvent (e.g., Ethyl Acetate or Dichloromethane) if the compound is in solid form.[1]

Step-by-Step Quenching Procedure:

• Preparation:

  • Dissolve the oxazole waste in a minimal amount of organic solvent (if not already in solution).

  • Prepare a 10% w/v Sodium Thiosulfate solution in water (excess molar equivalents required, typically 5:1 ratio relative to the oxazole).

• Reaction:

  • Slowly add the thiosulfate solution to the stirred oxazole mixture.

  • Caution: The reaction is exothermic. Monitor temperature.

  • Stir vigorously at room temperature for 12–24 hours . The biphasic mixture ensures the thiosulfate extracts and neutralizes the alkyl bromide.

• Validation (The "Self-Validating" Step):

  • TLC Monitoring: Spot the organic layer against the starting material. The UV-active spot corresponding to the bromomethyl oxazole (

    in Hex/EtOAc) should disappear.

  • pH Check: The aqueous layer may become acidic due to HBr generation. Neutralize with Sodium Bicarbonate (

    ) if pH < 5.

• Final Separation:

  • Separate the layers.

  • Aqueous Layer: Contains bromide salts and excess thiosulfate. Can often be drain-disposed (verify local regulations) or collected as aqueous waste.

  • Organic Layer: Now contains the deactivated derivative. Dispose of as Halogenated Organic Waste .

Waste Logistics & Packaging

For large stocks (>10 g) or pure sealed bottles, do not quench . Pack for incineration.

Segregation Rules

• Primary Stream: Halogenated Solvent Waste .

  • Why? Even if quenched, the organic layer likely contains halogenated byproducts or extraction solvents (DCM).[1]

• RCRA Codes:

  • D001: If the solvent carrier is ignitable (Flash point < 60°C).

  • F001/F002: If mixed with listed halogenated solvents (Methylene Chloride, etc.).

  • Lab Pack: For pure bottles, label as "Toxic, Organic Solid/Liquid, N.O.S. (Contains 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole)."[1]

Labeling Requirements

Labels must explicitly state:

Visual Decision Workflow

The following diagram illustrates the decision logic for disposing of this specific compound, ensuring no step is missed.

Figure 1: Decision matrix for the safe disposal of reactive alkyl bromides.

Emergency Response (Spills)

Due to the lachrymatory nature of the bromomethyl group, a spill requires immediate and specific action.

• Evacuate: Clear the immediate area. The vapors will cause tearing and respiratory irritation.

• PPE: Don Silver Shield or Viton gloves (Nitrile provides poor protection against alkyl bromides). Wear a full-face respirator if outside a hood.

• Neutralization:

  • Cover the spill with a mix of vermiculite and sodium thiosulfate powder .

  • Spray lightly with water to activate the thiosulfate.

  • Allow to sit for 15 minutes before sweeping up.

• Disposal: Collect debris into a sealed container labeled "Hazardous Waste: Halogenated Debris."

References

• Lunn, G., & Sansone, E. B. (1994).[1] Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience. (Detailed protocols for thiosulfate quenching of alkyl halides).

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (Reference for F-list and D-list determinations).

• Thermo Fisher Scientific. (2023). Safety Data Sheet: Alkyl Bromides General Handling. (General safety data for lachrymatory alkylating agents).

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• 1. Waste Code [rcrainfo.epa.gov]

Mastering the Safe Handling of 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole: A Guide for Drug Development Professionals

In the fast-paced environment of pharmaceutical research and development, the synthesis of novel chemical entities is a daily occurrence. Among these, heterocyclic compounds like 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole are valuable intermediates. However, their structural features, particularly the presence of a reactive bromomethyl group, necessitate a robust understanding and implementation of safety protocols. This guide provides essential, immediate safety and logistical information for handling this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment: Understanding the Chemistry of Concern

Therefore, it is crucial to treat 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole with a high degree of caution. The primary routes of exposure are dermal contact, eye contact, inhalation, and ingestion.[3]

Anticipated Hazards:

• Skin and Eye Irritation/Corrosion: Direct contact can cause severe irritation or burns.[4]

• Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.

• Toxicity: Harmful if swallowed or absorbed through the skin.[5]

• Sensitization: May cause an allergic skin reaction.[6]

Given these potential hazards, a comprehensive Chemical Hygiene Plan is not just recommended, but essential for any laboratory handling this and similar compounds.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and consistent use of appropriate Personal Protective Equipment (PPE) is the most critical step in mitigating exposure risks.[7][8] A multi-layered approach to PPE is recommended.

PPE Category	Specification	Rationale
Eye and Face	Tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[1] A face shield should be worn over goggles when handling larger quantities or during procedures with a high splash risk.[9]	Protects against splashes of the chemical, which can cause serious eye damage.[4] Face shields provide an additional layer of protection for the entire face.[10]
Hand	Double-gloving with chemically resistant gloves (e.g., nitrile) is recommended.[9] For prolonged contact, consider heavier-duty gloves. Always inspect gloves for tears or punctures before use.[11]	Provides a barrier against skin contact.[12] Double-gloving offers extra protection in case the outer glove is compromised. Given that all disposable gloves are permeable to some extent, selecting the right material and changing them frequently is key.[8]
Body	A flame-resistant lab coat, fully buttoned, is mandatory.[1][8] For larger scale operations, a chemical-resistant apron should be worn over the lab coat. Long pants and closed-toe shoes are required at all times.[9]	Protects the skin on the body and arms from accidental spills. Closed-toe shoes prevent injury from spills and dropped objects.[12]
Respiratory	All handling of solid or solutions of the compound should be performed in a certified chemical fume hood to minimize inhalation exposure.[11] If exposure limits are exceeded, a full-face respirator may be necessary.[1]	A chemical fume hood is the primary engineering control to prevent inhalation of hazardous vapors or dusts.

Operational Plan: From Receipt to Reaction

A systematic workflow is crucial for safely handling 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole.

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

• The storage container should be tightly closed.[1]

• Ensure the storage location is clearly labeled with the compound's identity and associated hazards.

• All manipulations of the solid compound must be conducted within a certified chemical fume hood.[12]

• Use dedicated spatulas and weighing vessels.

• To prevent static discharge when handling powders, all equipment should be grounded.[4]

• Avoid creating dust. If the compound is a fine powder, handle it with extreme care.

• When adding the compound to a reaction vessel, do so slowly and carefully to avoid splashing.

• Ensure the reaction is well-ventilated, typically within a fume hood.

• Be mindful of potential exothermic reactions and have appropriate cooling measures in place.

Workflow for Handling 5-(Bromomethyl)-2-cyclopropyl-1,3-oxazole

Caption: A procedural flowchart for the safe handling of 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole.

Spill and Emergency Procedures

Even with meticulous planning, accidents can happen. Being prepared is key to a safe outcome.

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.[1]

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes.[11]

  • Remove contaminated clothing while continuing to flush.

  • Seek immediate medical attention.[6]

• Eye Contact:

  • Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1]

  • Seek immediate medical attention.

• Inhalation:

  • Move the individual to fresh air.

  • If breathing is difficult, administer oxygen.

  • Seek immediate medical attention.[6]

• Ingestion:

  • Do NOT induce vomiting.

  • Rinse the mouth with water.[1]

  • Seek immediate medical attention.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Chemical Waste: All unreacted 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole and solutions containing it must be disposed of as hazardous chemical waste. Do not pour down the drain.[1]

• Contaminated Materials: Any materials that have come into contact with the compound, including gloves, absorbent materials from spills, and disposable labware, must also be disposed of as hazardous waste.[1]

• Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

Always follow your institution's specific guidelines for hazardous waste disposal and consult with your environmental health and safety (EHS) department.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 5-(bromomethyl)-2-cyclopropyl-1,3-oxazole, advancing their drug development programs while maintaining a culture of safety in the laboratory.

References

• Personal Protective Equipment. (2025, September 12). US EPA.
• Safety d
• Chemical Hygiene Plan and Safety Manual 2019. MIT Chemistry Department.
• 5-(BROMOMETHYL)
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABOR
• Personal Protective Equipment. (n.d.).
• SAFETY DATA SHEET. (2024, September 9). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, December 24). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2023, September 5). Fisher Scientific.
• SAFETY D
• Personal Protective Equipment (PPE). CHEMM.
• Personal Protective Equipment in Chemistry. Dartmouth Environmental Health and Safety.
• Ten Tips for Handling Hazardous Chemicals in a Lab. (2022, November 23).
• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety.
• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. UNC Policies.
• Life-Changing Safety Tips for Handling Labor

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